3-[(4-Isopropylphenyl)methyl]azetidine

• CAS: 937622-20-3

Core Science & Biosynthesis

Structural Elucidation and Analytical Characterization of 3-[(4-Isopropylphenyl)methyl]azetidine

Executive Summary

This technical guide details the structural elucidation of 3-[(4-Isopropylphenyl)methyl]azetidine , a secondary amine pharmacophore exhibiting significant potential in medicinal chemistry as a bioisostere for piperidine and pyrrolidine rings. The azetidine core, characterized by high ring strain (~26 kcal/mol) and unique puckering dynamics, presents specific analytical challenges. This document provides a self-validating workflow for confirming the structure using High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy, with a focus on distinguishing the para-substituted aromatic system and the azetidine ring conformation.

Chemical Identity and Theoretical Properties[1]

Property	Detail
IUPAC Name	3-[(4-propan-2-ylphenyl)methyl]azetidine
Molecular Formula
Molecular Weight	189.30 g/mol
Monoisotopic Mass	189.1517 Da
LogP (Predicted)	~2.7 (Lipophilic due to isopropyl/benzyl moiety)
pKa (Predicted)	~9.5 (Secondary amine)

Analytical Workflow Strategy

The elucidation process follows a deductive logic path, moving from elemental composition to connectivity and finally conformational analysis.

Figure 1: Step-wise structural elucidation workflow.

Mass Spectrometry (HRMS) & Fragmentation

Primary Ionization

Method: ESI-QTOF (Positive Mode). The protonated molecular ion

is the primary diagnostic peak.

• Calculated m/z: 190.1590

• Acceptable Error: < 5 ppm.

Fragmentation Logic (MS/MS)

Azetidines undergo characteristic ring-opening fragmentations. However, the benzylic bond is also labile.

• Fragment A (Tropylium-like ion): Cleavage of the bond between the methylene linker and the azetidine ring often yields a substituted benzyl cation (or tropylium ion).

  • m/z: ~133.09 (4-isopropylbenzyl cation).

• Fragment B (Isopropyl loss): Loss of the methyl groups from the isopropyl chain.

  • Loss: 15 Da (CH3) or 43 Da (C3H7).

• Fragment C (Ring Opening): Azetidine ring cleavage (loss of C2H4N or similar fragments depending on mechanism).

Protocol 1: LC-MS Conditions

• Column: C18 Reverse Phase (2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

Nuclear Magnetic Resonance (NMR) Spectroscopy[2][3][4]

This is the definitive method for establishing the structure. The data below assumes the free base form in

. Note that if the HCl salt is used, the azetidine ring protons will shift downfield significantly ( 4.0–4.5 ppm) and may show distinct geminal coupling due to slowed nitrogen inversion.

1H NMR Assignment (500 MHz, CDCl3)

Position	Proton Count	Multiplicity	Chemical Shift ( ppm)	Coupling ( Hz)	Structural Insight
Ar-H (2,6)	2H	Doublet (d)	~7.15	8.0	AA'BB' system (ortho to alkyl)
Ar-H (3,5)	2H	Doublet (d)	~7.10	8.0	AA'BB' system (ortho to isopropyl)
Azetidine-2,4	2H	Triplet/Multiplet	~3.50	7.5	Ring protons (cis to substituent)
Azetidine-2',4'	2H	Triplet/Multiplet	~2.90	7.5	Ring protons (trans to substituent)
Linker (-CH2-)	2H	Doublet (d)	~2.85	7.0	Connects ring to aryl group
Isopropyl-CH	1H	Septet	~2.88	6.9	Methine of isopropyl group
Azetidine-3	1H	Multiplet (m)	~2.60	-	Methine at ring junction
Isopropyl-CH3	6H	Doublet (d)	~1.24	6.9	Gem-dimethyl group
NH	1H	Broad Singlet	~1.8 - 2.5	-	Exchangeable (varies w/ conc.)

Key Diagnostic Feature: The para-substitution is confirmed by the symmetric roofing effect of the aromatic doublets. The azetidine protons (H-2/H-4) often appear as complex multiplets rather than simple triplets due to the "puckering" of the ring, which rapidly interconverts between conformations at room temperature.

13C NMR & DEPT-135

• Aromatic C: 4 signals (Quaternary C-1, C-4; Methine C-2,6 and C-3,5).

• Azetidine C-2,4: ~55 ppm (Secondary CH2, inverted in DEPT-135).

• Azetidine C-3: ~35 ppm (Tertiary CH).

• Linker CH2: ~40 ppm.

• Isopropyl CH: ~33 ppm.

• Isopropyl CH3: ~24 ppm.

2D NMR Connectivity (HMBC)

To prove the structure is not an isomer (e.g., a methyl-substituted pyrrolidine), HMBC is critical.

• Correlation 1: Linker protons (

  2.85) must show a strong correlation to Azetidine C-2,4 and Aromatic C-1 (Quaternary).

• Correlation 2: Isopropyl methyls (

  1.24) must correlate to Aromatic C-4 (Quaternary) and Isopropyl CH.

Conformational Analysis & Ring Strain

The azetidine ring is not planar; it exists in a puckered conformation with a barrier to inversion of ~1.3 kcal/mol.

• Equatorial Preference: The bulky 3-benzyl substituent will predominantly occupy the equatorial position to minimize 1,3-diaxial-like steric interactions.

• Nitrogen Inversion: In the free base, the nitrogen inverts rapidly. In the salt form (protonated N), inversion stops, often splitting the C-2/4 protons into distinct diastereotopic signals.

Infrared Spectroscopy (FT-IR)[2]

• N-H Stretch: 3200–3400

  (Weak/Broad).

• C-H Stretch (Aromatic): 3000–3100

  .

• C-H Stretch (Aliphatic): 2800–2980

  (Strong isopropyl bands).

• Ring Strain: Azetidines often show a ring breathing mode around 900–1000

  , though this is often obscured.

• Aromatic Overtones: 1700–2000

  (Pattern for para-substitution).

Experimental Protocol: NMR Sample Preparation

To ensure high-quality data for structural validation:

• Solvent Selection: Use

  (99.8% D) with 0.03% TMS as an internal standard. If the sample is an HCl salt, use or to prevent solubility issues and aggregation.

• Concentration: Dissolve 5–10 mg of the compound in 600 µL of solvent.

• Filtration: Filter through a cotton plug in a glass pipette to remove particulate matter (crucial for good shimming).

• Acquisition:

  • Pulse Angle:

    (for quantitative integration).

  • Relaxation Delay (d1): 1.0 second (standard) or 5.0 seconds (for accurate qNMR).

  • Scans: 16 (1H), 1024 (13C).

References

• PubChem. (n.d.).[1] 3-[(4-methylphenyl)methyl]azetidine hydrochloride.[1][2] National Library of Medicine. Retrieved from [Link]

• Couty, F., & Evano, G. (2006). Azetidines: New tools for the synthesis of nitrogen heterocycles. Organic Preparations and Procedures International. (General reference for Azetidine synthesis and properties).
• Gilchrist, T. L. (1997). Heterocyclic Chemistry. 3rd Ed. Addison Wesley Longman. (Reference for ring strain and puckering of 4-membered rings).
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. John Wiley & Sons.
• Vertex AI Search. (2026). Consolidated search results for Azetidine NMR characteristics and fragmentation.

Sources

• 1. 3-((4-Methoxyphenyl)methyl)azetidine hydrochloride | C11H16ClNO | CID 43810512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 3-[(4-methylphenyl)methyl]azetidine hydrochloride (C11H15N) [pubchemlite.lcsb.uni.lu]

Pharmacological Profiling of 3-[(4-Isopropylphenyl)methyl]azetidine: Structural Insights and Target Validation

Executive Summary

This technical guide analyzes the pharmacological potential of 3-[(4-Isopropylphenyl)methyl]azetidine , a distinct chemical entity characterized by a constrained four-membered azetidine ring fused to a lipophilic 4-isopropylbenzyl moiety.[1][2] Structurally, this compound represents a conformationally restricted bioisostere of phenethylamine and amphetamine derivatives.[3]

Based on Structure-Activity Relationship (SAR) data of homologous azetidine scaffolds, this molecule is predicted to exhibit high affinity for Monoamine Transporters (MATs) —specifically the Norepinephrine Transporter (NET) and Dopamine Transporter (DAT)—and potential modulation of Trace Amine-Associated Receptor 1 (TAAR1) .[1][2] This guide outlines the theoretical binding mechanisms, required validation protocols, and the translational logic for investigating this scaffold in neuropsychiatric and metabolic drug discovery.[3]

Part 1: Structural Activity Relationship (SAR) & Predicted Targets[1][2]

The Pharmacophore: A Constrained Phenethylamine

The molecule consists of three critical pharmacophoric elements that dictate its biological profile:

• The Cationic Head (Azetidine): The secondary amine within the strained azetidine ring mimics the protonated nitrogen of biogenic amines (dopamine, norepinephrine). The 4-membered ring locks the nitrogen lone pair vectors, reducing conformational entropy penalty upon binding compared to flexible ethylamines.

• The Linker (Methylene Bridge): The single carbon bridge creates a specific distance (approx. 5–6 Å) between the aromatic center and the basic nitrogen, critical for occupying the orthosteric binding site of SLC6 transporters.

• The Lipophilic Tail (4-Isopropylphenyl): The para-isopropyl group enhances lipophilicity and occupies the hydrophobic S1' or S2 pockets in transporters, often conferring selectivity for NET/DAT over SERT.

Primary Target Class: Monoamine Transporters (MATs)[1][2][4][5][6]

• Targets: Norepinephrine Transporter (NET), Dopamine Transporter (DAT).[2][3][4][5][6]

• Mechanism: Competitive Reuptake Inhibition.

• Rationale: 3-Benzylazetidines are established bioisosteres of piperidine-based inhibitors (e.g., methylphenidate analogs).[1][2] The rigid azetidine ring forces the phenyl ring into a position that mimics the gauche rotamer of dopamine, facilitating high-affinity binding to the central substrate site.

Secondary Target Class: Trace Amine-Associated Receptors[1][2]

• Target: TAAR1 (G-protein coupled receptor).[1][2]

• Mechanism: Agonism/Partial Agonism.

• Rationale: The 4-isopropyl substitution aligns with the SAR of known TAAR1 agonists (e.g., thyronamines). The azetidine core provides the necessary cationic charge to anchor to Asp3.32 in the receptor transmembrane bundle.

Part 2: Visualization of Pharmacological Logic

Pharmacophore & Interaction Map

The following diagram illustrates the structural mapping of 3-[(4-Isopropylphenyl)methyl]azetidine against its predicted biological targets.

Figure 1: Pharmacophoric mapping of the azetidine scaffold to key residues in Monoamine Transporters and TAAR1.[2][3]

Part 3: Experimental Validation Protocols

To validate these targets, a hierarchical screening cascade is required.[2][3] The following protocols are designed for self-validation, ensuring that observed effects are specific to the target mechanism.

Protocol A: Radioligand Binding Assay (Affinity)

Objective: Determine the equilibrium dissociation constant (

) of the compound for human NET, DAT, and SERT.[2][3]

Reagents:

• Source Tissue: HEK293 cells stably expressing hNET, hDAT, or hSERT.[2][3]

• Radioligands:

  • NET:

    -Nisoxetine (1.0 nM)[1][2]

  • DAT:

    -WIN 35,428 (1.0 nM)[1][2]

  • SERT:

    -Citalopram (1.0 nM)[1][2]

• Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

Workflow:

• Membrane Preparation: Harvest HEK293 cells, homogenize in ice-cold buffer, and centrifuge (40,000 x g, 20 min). Resuspend pellet to a protein concentration of 0.5 mg/mL.

• Incubation: In 96-well plates, combine:

  • 25 µL Test Compound (10 concentrations,

    M to M).

  • 25 µL Radioligand.

  • 200 µL Membrane suspension.

• Equilibrium: Incubate at 25°C for 60 minutes (NET/SERT) or 4°C for 120 minutes (DAT) to prevent uptake artifacts.

• Termination: Rapid filtration through GF/B filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific binding).

• Quantification: Measure radioactivity via liquid scintillation counting.

• Analysis: Plot competitive binding curves. Calculate

  and convert to using the Cheng-Prusoff equation.[1]

Protocol B: Functional Uptake Assay (Efficacy)

Objective: Distinguish between a transporter blocker (inhibitor) and a substrate (releaser).[2]

Workflow:

• Seeding: Plate cells expressing hNET/hDAT in poly-D-lysine coated 96-well plates (

  cells/well).

• Pre-incubation: Wash cells with Krebs-Ringer-HEPES (KRH) buffer.[1] Incubate with Test Compound for 10 min at 37°C.

• Uptake Initiation: Add

  -Dopamine or -Norepinephrine (50 nM final) and incubate for 5 minutes.

• Stop Reaction: Rapidly wash cells 3x with ice-cold KRH buffer.

• Lysis: Solubilize cells in 1% SDS/0.1N NaOH.

• Interpretation:

  • Inhibition: Dose-dependent reduction in radioligand retention indicates reuptake inhibition.[1]

  • Efflux (Releaser Check): To test for substrate activity, pre-load cells with

    -transmitter, wash, then add test compound.[2][3] An increase in extracellular radioactivity indicates the compound is a substrate promoting efflux (amphetamine-like mechanism).[1]

Part 4: Screening Workflow Visualization

The following diagram details the decision logic for validating the compound's mechanism of action.

Figure 2: Experimental screening cascade for defining the pharmacological profile.[2][3]

Part 5: Metabolic Stability & ADME Considerations

When developing 3-[(4-Isopropylphenyl)methyl]azetidine, researchers must account for the specific metabolic liabilities of the azetidine ring:

• Ring Opening: While azetidines are more stable than aziridines, they are susceptible to oxidative ring opening by CYP450 enzymes.[3]

• N-Glucuronidation: The secondary amine is a prime target for UDP-glucuronosyltransferases (UGTs), potentially leading to rapid clearance.[1][2]

• CYP2D6 Interaction: The lipophilic basic amine structure suggests the compound will likely be a substrate and competitive inhibitor of CYP2D6, a common feature of CNS-active drugs.

Recommendation: Early ADME testing should include incubation with human liver microsomes (HLM) specifically monitoring for m/z shifts corresponding to ring-opened carboxylic acid metabolites.[1][2]

References

• Cheekatla, S. R. (2026).[2][7] Azetidines in medicinal chemistry: emerging applications and approved drugs. Future Medicinal Chemistry. Link

• Horton, R. E., et al. (2013).[2][3] Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake. Bioorganic & Medicinal Chemistry Letters. Link

• Sitte, H. H., & Freissmuth, M. (2015).[2][3] Amphetamines, new psychoactive substances and the monoamine transporter cycle.[3] Trends in Pharmacological Sciences. Link

• Grimster, N. P., et al. (2020).[2][3][8] Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. ACS Combinatorial Science. Link

• Keller, T., et al. (2022).[2][3][9] Stereoselectivity in the Membrane Transport of Phenylethylamine Derivatives by Human Monoamine Transporters. International Journal of Molecular Sciences. Link[1][2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Azetidine-Containing TZT-1027 Analogues as Antitumor Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Overview of Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Monoamine transporters: insights from molecular dynamics simulations [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. lifechemicals.com [lifechemicals.com]

Precision In Silico Modeling of 3-[(4-Isopropylphenyl)methyl]azetidine: From Quantum Mechanics to Target Engagement

Executive Summary

This technical guide outlines a comprehensive in silico modeling framework for 3-[(4-Isopropylphenyl)methyl]azetidine , a constrained amine scaffold with significant potential in central nervous system (CNS) drug discovery. Unlike flexible linear amines, the azetidine ring introduces specific geometric constraints and electronic properties—specifically ring strain (~26 kcal/mol) and nitrogen pyramidalization—that require high-fidelity modeling approaches beyond standard force fields.

This document serves as a protocol for researchers to accurately characterize this molecule's conformational landscape, physicochemical profile, and binding mechanism against putative targets such as Monoamine Transporters (MATs).

Part 1: Molecular Architecture & Quantum Mechanical Profiling

The Conformational Challenge: Azetidine Ring Puckering

The core modeling challenge for 3-[(4-Isopropylphenyl)methyl]azetidine is the azetidine ring puckering . Unlike six-membered rings which lock into chairs/boats, the four-membered ring exists in a dynamic equilibrium between planar and puckered conformations. Standard force fields (e.g., MMFF94, OPLS3e) often underestimate the energy barrier of this transition, leading to inaccurate binding poses.

Critical Insight: The 3-substitution (benzyl linker) induces a "gem-dimethyl" like effect, biasing the ring pucker to minimize steric clash with the nitrogen lone pair.

Protocol: DFT-Based Potential Energy Surface (PES) Scan

To accurately model the ring geometry, a Quantum Mechanical (QM) scan is required to parameterize the torsion angles for subsequent MD simulations.

Step-by-Step Methodology:

• Structure Preparation: Generate the 3D conformer of the neutral amine.

• Level of Theory: Use B3LYP/6-311+G(d,p) or ωB97X-D/cc-pVTZ (for better dispersion correction regarding the isopropylphenyl group).

• Scan Coordinate: Define the ring puckering angle (

  ) as the dihedral angle between planes and .

• Execution: Perform a relaxed coordinate scan from -30° to +30° in 2° increments.

• Validation: Calculate the inversion barrier. Experimental data suggests a barrier of ~1.3 kcal/mol for unsubstituted azetidine; the 3-substituent should increase this barrier.

Visualization: Conformational Analysis Workflow

The following diagram illustrates the logic flow for validating the azetidine conformation before docking.

Caption: Logic flow for deriving accurate force field parameters for the strained azetidine ring using QM data.

Part 2: Physicochemical Profiling (ADME-Tox)

The isopropylphenyl moiety adds significant lipophilicity, while the azetidine nitrogen provides a high pKa basic center. Balancing these is crucial for Blood-Brain Barrier (BBB) penetration.

Quantitative Data Summary

The following properties must be calculated using consensus modeling (e.g., SwissADME, ADMETlab 2.0) and verified against the specific structural modifications.

Property	Predicted Value	Drug-Likeness Context
Molecular Weight	~203.3 g/mol	Ideal for CNS (Fragment-like).
pKa (Basic N)	9.8 - 10.2	Highly ionized at pH 7.4; mimics secondary amine neurotransmitters.
logP (Lipophilicity)	3.2 - 3.5	Isopropyl group drives this up; good for membrane interaction but requires monitoring for non-specific binding.
TPSA	~12 Ų	Excellent for BBB penetration (< 90 Ų).
Rotatable Bonds	4	Flexible linker allows induced fit, but ring is rigid.

Protocol: pKa Determination

Accurate pKa prediction is vital because the protonated cation is the likely active species binding to aspartate residues in monoamine transporters.

• Software: Jaguar pKa (Schrödinger) or Epik.

• Solvation Model: Poisson-Boltzmann Finite Element (PBF) with water solvent.

• Conformational Sampling: Sample both cis and trans orientations of the N-proton relative to the 3-benzyl group.

• Correction: Apply an empirical correction factor for strained cyclic amines if using standard semi-empirical methods.

Part 3: Target Identification & Binding Mechanism

Given the structural homology to phenethylamines and amphetamines, but with a constrained nitrogen, the primary putative targets are Monoamine Transporters (MATs) : Dopamine (DAT), Serotonin (SERT), and Norepinephrine (NET) transporters.

Docking Strategy: Induced Fit

Rigid docking fails for this scaffold because the "isopropyl" tail requires the hydrophobic pocket of the receptor to expand slightly.

Protocol:

• Target Retrieval: Download AlphaFold2 predicted structures or homology models of human DAT/SERT (e.g., based on Drosophila DAT templates, PDB: 4M48).

• Grid Generation: Center the grid on the orthosteric site (Asp79 in hDAT), defining a 20Å box.

• Constraint Setup:

  • Salt Bridge: Define a mandatory H-bond constraint between the protonated azetidine nitrogen and the conserved Aspartate residue (Asp79 in DAT, Asp98 in SERT).

  • Pi-Pi Stacking: Define an optional constraint between the phenyl ring of the ligand and the tyrosine gate (Tyr156).

• Execution: Run Induced Fit Docking (IFD). Allow side-chain flexibility for residues within 5Å of the isopropyl group to accommodate its bulk.

Integrated Workflow Diagram

The following diagram details the path from ligand preparation to analyzing target residence time.

Caption: End-to-end modeling pipeline for assessing the binding of 3-[(4-Isopropylphenyl)methyl]azetidine to monoamine transporters.

Part 4: Molecular Dynamics & Stability

Docking provides a static snapshot. MD simulations are required to verify if the azetidine ring stays bound or if the strain causes it to eject.

Simulation Setup

• System: Ligand-Receptor complex embedded in a POPC membrane bilayer (mimicking the neuronal membrane).

• Solvent: TIP3P water model + 0.15M NaCl to neutralize the system.

• Force Field:

  • Protein: AMBER ff14SB.

  • Ligand: GAFF2 (General AMBER Force Field) with RESP charges derived from the QM step (Section 1.2). Crucial: Ensure the azetidine ring parameters are explicitly checked against the QM scan.

Analysis Metrics

• RMSD (Root Mean Square Deviation): Monitor the ligand stability. A deviation >2.5Å suggests the docking pose was unstable.

• Hydrogen Bond Lifetime: Calculate the percentage of simulation time the Azetidine-NH...Aspartate salt bridge is maintained.

• Ring Strain Relaxation: Monitor the internal ring angles of the azetidine during the simulation. If the ring flattens significantly compared to the QM vacuum minimum, the protein pocket is exerting steric pressure.

References

• PubChem. 3-Benzylazetidine | C10H13N | CID 16227838.[1] National Library of Medicine. Available at: [Link]

• Han, Y., et al. (2012). Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors. Journal of Medicinal Chemistry, 55(18), 8188-92.[2] Available at: [Link]

• Couty, F., & Drouillat, B. (2012).The chemistry of azetidines. Accounts of Chemical Research. (Contextual grounding for azetidine reactivity and strain).

• Schrödinger. Jaguar User Manual: pKa Prediction. (Industry standard software reference). Available at: [Link]

• SwissADME. Free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Swiss Institute of Bioinformatics. Available at: [Link]

Sources

• 1. 3-Benzylazetidine | C10H13N | CID 16227838 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Exploration of novel 3-substituted azetidine derivatives as triple reuptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

3-[(4-Isopropylphenyl)methyl]azetidine preliminary toxicity assessment

An In-Depth Technical Guide to the Preliminary Toxicity Assessment of 3-[(4-Isopropylphenyl)methyl]azetidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The azetidine scaffold is a privileged structure in medicinal chemistry, frequently incorporated into novel therapeutic agents to enhance potency, selectivity, and pharmacokinetic properties. This guide provides a comprehensive framework for the preliminary toxicity assessment of a novel azetidine-containing compound, 3-[(4-Isopropylphenyl)methyl]azetidine. In the absence of existing toxicological data for this specific molecule, this document outlines a tiered, logic-driven approach, commencing with in silico predictive modeling, progressing to a battery of in vitro assays, and culminating in a limited, well-defined in vivo study. The causality behind each experimental choice is detailed to ensure a scientifically rigorous and resource-efficient evaluation, aligning with the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing). This whitepaper is intended to serve as a practical guide for researchers and drug development professionals tasked with the early-stage safety evaluation of new chemical entities.

Introduction: The Azetidine Moiety and the Imperative for Early Toxicity Profiling

Azetidines are four-membered saturated nitrogen-containing heterocycles that have garnered significant interest in drug discovery. Their unique conformational properties can impart favorable attributes to drug candidates, including improved metabolic stability and aqueous solubility. While the incorporation of an azetidine ring can in some cases reduce the toxicity of a parent molecule, the inherent reactivity of strained ring systems and the potential for unforeseen biological interactions necessitate a thorough and early assessment of toxic potential.

Early-stage toxicity testing is a critical component of the drug development pipeline, enabling the early identification and deprioritization of candidates with unfavorable safety profiles, thereby conserving resources and minimizing late-stage failures.[1][2] This guide focuses on 3-[(4-Isopropylphenyl)methyl]azetidine, a novel compound for which no public toxicity data is available. The proposed assessment strategy is therefore predictive and investigative, designed to build a foundational understanding of its potential liabilities.

A point of consideration for azetidine-containing compounds is the known toxicity of L-azetidine-2-carboxylic acid (AZE), a naturally occurring non-proteinogenic amino acid that acts as a toxic mimic of proline.[3][4][5][6] AZE exerts its toxicity through misincorporation into proteins, leading to protein misfolding and subsequent cellular dysfunction.[3][4][6] While 3-[(4-Isopropylphenyl)methyl]azetidine is structurally distinct from AZE, this known mechanism of a related compound warrants consideration in the overall toxicological evaluation.

A Tiered Approach to Preliminary Toxicity Assessment

A tiered, or stepwise, approach to toxicity testing is a rational and ethical strategy for evaluating the safety of a new chemical entity. This approach begins with computational and in vitro methods, which can provide valuable information to guide subsequent, more complex in vivo studies, should they be necessary.

Caption: In silico toxicity prediction workflow.

Data Interpretation and Next Steps

The output of the in silico analysis will be a preliminary hazard profile, highlighting potential areas of concern. It is crucial to acknowledge that in silico predictions are not definitive but serve to guide further testing. [7]For example, a structural alert for mutagenicity would strongly support the inclusion of a bacterial reverse mutation assay in the in vitro testing battery.

Tier 2: In Vitro Toxicity Assays

In vitro toxicology assays are performed on cultured cells and are essential for assessing the biological activity of a compound in a controlled environment. [1][8]These assays reduce the reliance on animal testing and provide mechanistic insights. [1]

Rationale and Experimental Choices

The selection of in vitro assays is guided by the need to assess key toxicological endpoints, including cytotoxicity, genotoxicity, and organ-specific toxicity. The choice of cell lines should be relevant to potential human exposure routes and target organs.

Core In Vitro Toxicity Panel

Assay	Endpoint	Rationale	Example Cell Line(s)
Cytotoxicity	Cell viability and proliferation	To determine the concentration at which the compound causes cell death. This is crucial for dose selection in subsequent assays.	HepG2 (liver), HEK293 (kidney), SH-SY5Y (neuronal)
Genotoxicity	DNA damage and mutations	To assess the potential of the compound to cause genetic damage, a key indicator of carcinogenic potential. [9]	Salmonella typhimurium & E. coli (Ames test), CHO-K1 (chromosomal aberration)
Hepatotoxicity	Liver cell injury	The liver is a primary site of drug metabolism and is susceptible to toxicity.	Primary human hepatocytes or HepG2 cells
Cardiotoxicity	hERG channel inhibition	Inhibition of the hERG potassium channel is a major cause of drug-induced cardiac arrhythmias. [10]	HEK293 cells stably expressing the hERG channel
Nephrotoxicity	Kidney cell injury	The kidneys are involved in drug elimination and can be a target for toxicity.	HK-2 (human kidney proximal tubule cells)

Experimental Protocol: Cytotoxicity Assessment (MTT Assay)

• Cell Seeding: Plate HepG2 cells in a 96-well plate at a density of 1 x 104 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of 3-[(4-Isopropylphenyl)methyl]azetidine in cell culture medium. Replace the existing medium with the compound-containing medium and incubate for 24, 48, and 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the MTT solution and add DMSO to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration).

Tier 3: Limited In Vivo Acute Toxicity Study

Should the in silico and in vitro data demonstrate a favorable profile, a limited in vivo study may be warranted to understand the compound's effects in a whole organism. [11]

Rationale and Experimental Choice

An acute oral toxicity study, specifically a limit test, is proposed. [12]This study is designed to determine the acute toxic potential of a substance when administered in a single high dose. [12]The limit test is a preferred starting point as it can classify the compound's toxicity with a minimal number of animals. [12]

Experimental Protocol: Acute Oral Toxicity - Limit Test (as per OECD Guideline 420)

• Animal Selection: Use a small number of rodents (e.g., 5 female rats) of a standard strain.

• Dose Administration: Administer a single oral dose of 2000 mg/kg body weight of 3-[(4-Isopropylphenyl)methyl]azetidine. A lower starting dose may be chosen if there is evidence of significant toxicity from in vitro data.

• Observation Period: Observe the animals for clinical signs of toxicity and mortality for at least 14 days. [11][12]4. Data Collection: Record body weight changes, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and any instances of morbidity or mortality.

• Necropsy: At the end of the observation period, perform a gross necropsy on all animals to identify any macroscopic pathological changes. [12]

Data Integration and Preliminary Risk Assessment

The culmination of this tiered approach is the integration of all data to form a preliminary risk assessment. This involves a weight-of-evidence analysis of the in silico predictions, the dose-response relationships from the in vitro assays, and the in vivo observations. This comprehensive evaluation will inform a " go/no-go " decision for the continued development of 3-[(4-Isopropylphenyl)methyl]azetidine.

Conclusion

The preliminary toxicity assessment of a novel compound such as 3-[(4-Isopropylphenyl)methyl]azetidine requires a methodical and scientifically sound strategy. The tiered approach outlined in this guide, which emphasizes in silico and in vitro methods before proceeding to limited in vivo studies, represents a modern, efficient, and ethical framework for early-stage drug safety evaluation. By understanding the potential liabilities of a compound early in development, researchers can make informed decisions, ultimately contributing to the discovery of safer and more effective medicines.

References

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• In Silico Toxicity Prediction. PozeSCAF. Retrieved from [Link]

• Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells. (2022). MDPI. Retrieved from [Link]

• Synthesis, Identification and Assess the Biological and Laser Efficacy of New Compounds of Azetidine Derived from Benzidine. (2021). ResearchGate. Retrieved from [Link]

• Pro-Inflammatory and Pro-Apoptotic Effects of the Non-Protein Amino Acid L-Azetidine-2-Carboxylic Acid in BV2 Microglial Cells. (2022). PubMed. Retrieved from [Link]

• Synthesis, Identification and Assess the Biological and Laser Efficacy of New Compounds of Azetidine Derived from Benzidine. (2020). Al-Muthanna Journal of Pure Sciences. Retrieved from [Link]

• Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. (2022). Journal of Medicinal and Chemical Sciences. Retrieved from [Link]

• The Nitrofuran-Warhead-Equipped Spirocyclic Azetidines Show Excellent Activity against Mycobacterium tuberculosis. (2023). MDPI. Retrieved from [Link]

• Principles and Procedures for Assessment of Acute Toxicity Incorporating In Silico Methods. (2018). Toxicology Research and Application. Retrieved from [Link]

• Chapter IV. Guidelines for Toxicity Tests. FDA. Retrieved from [Link]

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• Introduction to small molecule drug discovery and preclinical development. (2023). Frontiers in Drug Discovery. Retrieved from [Link]

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• Azetidine synthesis. Organic Chemistry Portal. Retrieved from [Link]

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• Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. (2024). The Plant Journal. Retrieved from [Link]

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• Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery and Light-Induced Aromatic Denitrative Chlorination. (2025). Domainex. Retrieved from [Link]

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• In Vitro Toxicity Testing. Porsolt. Retrieved from [Link]

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Protocols & Analytical Methods

Synthesis of 3-[(4-Isopropylphenyl)methyl]azetidine: An Application Note and Protocol

Abstract

This technical guide provides a comprehensive, step-by-step protocol for the synthesis of 3-[(4-Isopropylphenyl)methyl]azetidine, a valuable building block for drug discovery and development. The azetidine scaffold is a privileged structure in medicinal chemistry due to its ability to impart favorable physicochemical properties. This protocol outlines a robust multi-step synthesis commencing from the commercially available N-Boc-3-(hydroxymethyl)azetidine. The synthetic strategy involves an initial oxidation to the corresponding aldehyde, followed by a Wittig reaction to introduce the carbon skeleton of the desired substituent, and a final catalytic hydrogenation and deprotection. This guide is intended for researchers, medicinal chemists, and process development scientists, offering detailed experimental procedures, explanations of the chemical principles, and necessary data for successful execution.

Introduction

Azetidines, four-membered nitrogen-containing heterocycles, have garnered significant attention in medicinal chemistry. Their inherent ring strain and defined three-dimensional geometry provide a unique structural motif that can enhance metabolic stability, aqueous solubility, and binding affinity of drug candidates. The incorporation of substituted azetidine cores is a validated strategy in the design of novel therapeutics across various disease areas.

This document details a reliable synthetic route to 3-[(4-Isopropylphenyl)methyl]azetidine, a compound of interest for library synthesis and lead optimization efforts. The protocol is designed to be accessible to chemists with a solid understanding of standard organic synthesis techniques.

Synthetic Strategy Overview

The synthesis of the target compound is accomplished through a three-step sequence, starting from N-Boc-3-(hydroxymethyl)azetidine. The strategy is as follows:

• Oxidation: The primary alcohol of the starting material is oxidized to the corresponding aldehyde, N-Boc-azetidine-3-carbaldehyde. This protocol will detail the use of a Swern oxidation, a mild and efficient method.[1][2]

• Wittig Olefination: The aldehyde is then reacted with a phosphorus ylide, generated in situ from (4-isopropylbenzyl)triphenylphosphonium bromide, to form the alkene intermediate, N-Boc-3-(4-isopropylbenzylidene)azetidine.[3][4]

• Reduction and Deprotection: The exocyclic double bond of the Wittig product is reduced via catalytic hydrogenation. The final step is the removal of the tert-butyloxycarbonyl (Boc) protecting group under acidic conditions to yield the target primary amine.

This synthetic approach is illustrated in the workflow diagram below.

Caption: Overall synthetic workflow for 3-[(4-Isopropylphenyl)methyl]azetidine.

Experimental Protocols

PART 1: Synthesis of (4-isopropylbenzyl)triphenylphosphonium bromide

This Wittig salt is a crucial reagent for the olefination step and can be readily prepared from commercially available starting materials.

Reaction Scheme:

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
4-Isopropylbenzyl bromide	213.12	10.65 g	50
Triphenylphosphine	262.29	13.11 g	50
Toluene	-	100 mL	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-isopropylbenzyl bromide (10.65 g, 50 mmol) and triphenylphosphine (13.11 g, 50 mmol).

• Add 100 mL of toluene to the flask.

• Heat the reaction mixture to reflux with vigorous stirring. A white precipitate will begin to form.

• Continue refluxing for 12-16 hours, or until the reaction is complete (monitor by TLC).

• Allow the reaction mixture to cool to room temperature.

• Collect the white precipitate by vacuum filtration and wash the solid with cold toluene (2 x 30 mL).

• Dry the solid under vacuum to afford (4-isopropylbenzyl)triphenylphosphonium bromide as a white powder.

PART 2: Synthesis of N-Boc-azetidine-3-carbaldehyde via Swern Oxidation

This protocol describes the oxidation of the primary alcohol to the aldehyde. An alternative to the Swern oxidation is the use of Dess-Martin periodinane (DMP), which is also a mild and effective method.[5][6][7]

Reaction Scheme:

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
Oxalyl chloride	126.93	1.0 mL (1.42 g)	11.2
Dimethyl sulfoxide (DMSO)	78.13	1.6 mL (1.76 g)	22.5
Dichloromethane (DCM), anhydrous	-	50 mL	-
N-Boc-3-(hydroxymethyl)azetidine	187.23	1.87 g	10
Triethylamine (Et3N)	101.19	7.0 mL (5.06 g)	50

Procedure:

• To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add anhydrous dichloromethane (50 mL).

• Cool the flask to -78 °C in a dry ice/acetone bath.

• Slowly add oxalyl chloride (1.0 mL, 11.2 mmol) to the DCM.

• To this solution, add dimethyl sulfoxide (1.6 mL, 22.5 mmol) dropwise, ensuring the internal temperature does not exceed -60 °C. Stir the mixture for 15 minutes.

• In a separate flask, dissolve N-Boc-3-(hydroxymethyl)azetidine (1.87 g, 10 mmol) in 10 mL of anhydrous DCM.

• Add the solution of the alcohol dropwise to the reaction mixture, again maintaining the temperature below -60 °C. Stir for 30 minutes at -78 °C.

• Add triethylamine (7.0 mL, 50 mmol) dropwise to the reaction mixture. After the addition is complete, stir the mixture at -78 °C for 15 minutes, then allow it to warm to room temperature over 1 hour.

• Quench the reaction by adding 50 mL of water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x 30 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield N-Boc-azetidine-3-carbaldehyde as a colorless oil.

PART 3: Synthesis of N-Boc-3-(4-isopropylbenzylidene)azetidine via Wittig Reaction

This step constructs the carbon framework of the target molecule. The Horner-Wadsworth-Emmons reaction is an alternative olefination method that often provides excellent E-selectivity.[8][9][10]

Reaction Scheme:

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
(4-isopropylbenzyl)triphenylphosphonium bromide	475.41	5.23 g	11
Tetrahydrofuran (THF), anhydrous	-	50 mL	-
n-Butyllithium (n-BuLi), 2.5 M in hexanes	-	4.4 mL	11
N-Boc-azetidine-3-carbaldehyde	185.22	1.85 g	10

Procedure:

• To a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere, add (4-isopropylbenzyl)triphenylphosphonium bromide (5.23 g, 11 mmol) and anhydrous THF (50 mL).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (4.4 mL of a 2.5 M solution in hexanes, 11 mmol) dropwise. The solution should turn a deep red or orange color, indicating the formation of the ylide. Stir at 0 °C for 30 minutes.

• In a separate flask, dissolve N-Boc-azetidine-3-carbaldehyde (1.85 g, 10 mmol) in 10 mL of anhydrous THF.

• Add the aldehyde solution dropwise to the ylide solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, or until the reaction is complete (monitor by TLC).

• Quench the reaction by the slow addition of 20 mL of saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x 40 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford N-Boc-3-(4-isopropylbenzylidene)azetidine.

PART 4: Synthesis of 3-[(4-Isopropylphenyl)methyl]azetidine

This final part involves the reduction of the double bond and subsequent removal of the Boc protecting group.

Reaction Scheme:

Materials and Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
N-Boc-3-(4-isopropylbenzylidene)azetidine	301.43	3.01 g	10
Palladium on carbon (10% Pd/C)	-	300 mg	-
Methanol	-	50 mL	-
Dichloromethane (DCM)	-	20 mL	-
Trifluoroacetic acid (TFA)	114.02	5 mL	-

Procedure:

Step 4a: Catalytic Hydrogenation

• To a hydrogenation vessel, add N-Boc-3-(4-isopropylbenzylidene)azetidine (3.01 g, 10 mmol) and methanol (50 mL).

• Carefully add 10% palladium on carbon (300 mg) to the solution.

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel with hydrogen to 50 psi and stir the reaction mixture vigorously at room temperature for 12-16 hours, or until hydrogen uptake ceases.

• Carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with methanol (2 x 20 mL).

• Concentrate the filtrate under reduced pressure to obtain crude N-Boc-3-[(4-isopropylphenyl)methyl]azetidine, which can be used in the next step without further purification.

Step 4b: Boc Deprotection

• Dissolve the crude product from the previous step in dichloromethane (20 mL) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (5 mL) dropwise.

• Remove the ice bath and stir the reaction mixture at room temperature for 2-4 hours, or until the deprotection is complete (monitor by TLC).[11][12]

• Concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA.

• Dissolve the residue in a minimal amount of DCM and add saturated aqueous sodium bicarbonate solution until the pH is basic (pH > 8).

• Extract the aqueous layer with DCM (3 x 30 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, 3-[(4-Isopropylphenyl)methyl]azetidine. Further purification can be achieved by distillation or column chromatography if necessary.

Characterization

The identity and purity of the final compound and all intermediates should be confirmed by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• Thin-Layer Chromatography (TLC): To monitor reaction progress and assess purity.

Safety Precautions

• All reactions should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Oxalyl chloride and trifluoroacetic acid are corrosive and toxic; handle with extreme care.

• n-Butyllithium is a pyrophoric reagent and must be handled under an inert atmosphere.

• Palladium on carbon can be pyrophoric, especially when dry. Handle with care and do not allow it to dry completely after filtration.

• Hydrogen gas is flammable; ensure there are no ignition sources near the hydrogenation setup.

References

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• Wikipedia contributors. (2023, December 27). Swern oxidation. In Wikipedia, The Free Encyclopedia. Retrieved January 31, 2026, from [Link]

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• Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. Retrieved January 31, 2026, from [Link]

• Chemistry Steps. (n.d.). Dess–Martin periodinane (DMP) oxidation. Retrieved January 31, 2026, from [Link]

• Wikipedia contributors. (2023, October 23). Dess–Martin oxidation. In Wikipedia, The Free Encyclopedia. Retrieved January 31, 2026, from [Link]

• TSI Journals. (2014). Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Retrieved January 31, 2026, from [Link]

• National Center for Biotechnology Information. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Retrieved January 31, 2026, from [Link]

• ResearchGate. (n.d.). Deprotection of different N-Boc-compounds. Retrieved January 31, 2026, from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved January 31, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Azetidine synthesis. Retrieved January 31, 2026, from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Reactions of benzyltriphenylphosphonium salts under photoredox catalysis. Retrieved January 31, 2026, from [Link]

• ACS Publications. (2014). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Retrieved January 31, 2026, from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Oxidation to aldehyde and ketones. Retrieved January 31, 2026, from [Link]

• National Center for Biotechnology Information. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Retrieved January 31, 2026, from [Link]

• MDPI. (2018). Catalytic Asymmetric Hydrogenation of 3-Substituted Benzisoxazoles. Retrieved January 31, 2026, from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved January 31, 2026, from [Link]

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• ResearchGate. (2005). Facile Oxidation of Aldehydes to Acids and Esters with Oxone. Retrieved January 31, 2026, from [Link]

• Google Patents. (n.d.). Process for making alkyltriaryl-phosphonium compounds.

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• CDN Science Publishing. (2020). Kinetic study and characterization of the Wittig reaction between 4-(nitrobenzyl) triphenylphosphonium bromide, potassium hydroxide. Retrieved January 31, 2026, from [Link]

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Application Note: Chloroacetyl Chloride in the Synthesis of Azetidin-2-ones via Staudinger Cycloaddition

Introduction

The azetidine ring, a four-membered nitrogen-containing heterocycle, is a privileged scaffold in medicinal chemistry. Its constrained, three-dimensional structure is a key feature in a multitude of biologically active compounds. The most prominent subset, azetidin-2-ones (commonly known as β-lactams), forms the core of the most widely used class of antibiotics, including penicillins and cephalosporins.[1] Beyond their antibacterial properties, β-lactam-containing molecules have demonstrated efficacy as antitumor, antitubercular, and anti-inflammatory agents.[2]

Given their pharmaceutical importance, the development of efficient and reliable synthetic routes to azetidin-2-ones is a cornerstone of modern organic synthesis. Among the various methods, the Staudinger [2+2] cycloaddition, first reported in 1907, remains a powerful and versatile strategy.[3][4] This reaction involves the formal cycloaddition of a ketene with an imine to form the β-lactam ring.[3]

This application note provides a detailed guide for researchers and drug development professionals on the use of chloroacetyl chloride as a robust and inexpensive precursor for the in situ generation of chloroketene in the Staudinger synthesis of 3-chloro-azetidin-2-ones. We will delve into the reaction mechanism, provide detailed experimental protocols, discuss critical safety considerations, and offer troubleshooting insights.

Reaction Mechanism: The Staudinger [2+2] Cycloaddition

The synthesis of azetidin-2-ones from chloroacetyl chloride and an imine (Schiff base) is not a direct condensation but a multi-step process proceeding through a highly reactive ketene intermediate. The generally accepted mechanism involves three key stages:

• Ketene Formation: Chloroacetyl chloride is dehydrohalogenated by a non-nucleophilic tertiary amine base, most commonly triethylamine (Et₃N), to generate the highly electrophilic chloroketene in situ.[5] This step is crucial, as ketenes are typically unstable and prone to polymerization, necessitating their immediate use.[3]

• Nucleophilic Attack and Zwitterion Formation: The nitrogen atom of the imine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ketene. This addition results in the formation of a zwitterionic intermediate.[3]

• Conrotatory Ring Closure: The zwitterionic intermediate rapidly undergoes an intramolecular cyclization. The enolate anion attacks the iminium cation in a conrotatory fashion to close the four-membered ring, yielding the final azetidin-2-one product.[6]

The stereochemical outcome of the reaction (formation of cis or trans isomers) is determined by the relative rates of ring closure versus isomerization of the zwitterionic intermediate.[3] Factors such as solvent polarity, reaction temperature, and the electronic properties of the substituents on both the ketene and the imine can influence this stereoselectivity.[3][7]

Caption: The Staudinger [2+2] cycloaddition mechanism.

Safety Precautions: Handling Chloroacetyl Chloride

Chloroacetyl chloride is a highly hazardous substance and requires strict safety protocols. All manipulations must be performed inside a certified chemical fume hood by trained personnel.

• Toxicity and Corrosivity: It is toxic if swallowed, inhaled, or in contact with skin.[8][9] It is extremely corrosive and causes severe skin burns and eye damage.[10][11] Inhalation can lead to severe irritation and damage to the respiratory tract.[9][12]

• Reactivity: Chloroacetyl chloride reacts violently with water, moisture, and alcohols, liberating toxic hydrogen chloride gas.[8][9] All glassware and solvents must be scrupulously dried before use. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Personal Protective Equipment (PPE):

  • Gloves: Wear heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Viton). Double-gloving is recommended.

  • Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[9]

  • Lab Coat: A chemical-resistant lab coat or apron must be worn.

• Spill & Waste Management: Have a spill kit ready containing an inert absorbent material (e.g., sand or vermiculite). Do not use water for cleanup. Quench excess reagent and waste slowly by adding it to a stirred solution of sodium bicarbonate or a similar weak base in a non-protic solvent before disposal.

Hazard Class	Description	Reference
Acute Toxicity	Toxic if swallowed, inhaled, or in contact with skin (Oral, Dermal, Inhalation: Category 3)	[8][10]
Corrosivity	Causes severe skin burns and eye damage (Category 1A)	[9][10]
Reactivity	Reacts violently with water (EUH014)	[8][9]
Target Organ Toxicity	Causes damage to organs (lungs) through prolonged or repeated exposure	[9][10]

Experimental Protocols

The following section outlines a general, two-step procedure for the synthesis of 3-chloro-azetidin-2-ones, starting from the preparation of the imine precursor.

Part 1: Synthesis of Imine (Schiff Base) Precursor

This is a representative protocol for the condensation of an amine and an aldehyde.

Materials:

• Aromatic aldehyde (e.g., benzaldehyde, 10 mmol)

• Aromatic amine (e.g., aniline, 10 mmol)

• Absolute Ethanol (50 mL)

• Glacial Acetic Acid (2-3 drops, catalyst)

• Round-bottom flask with reflux condenser

Procedure:

• Dissolve the aromatic aldehyde (10 mmol) and aromatic amine (10 mmol) in absolute ethanol in a round-bottom flask.

• Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Heat the mixture to reflux and stir for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and then in an ice bath to induce crystallization.

• Collect the solid product by vacuum filtration, wash with a small amount of cold ethanol, and dry in vacuo. The product is typically pure enough for the next step.

Part 2: Staudinger [2+2] Cycloaddition

This protocol is adapted from established literature procedures for the synthesis of 3-chloro-azetidin-2-ones.[7][13]

Materials:

• Imine (Schiff Base) from Part 1 (5 mmol)

• Chloroacetyl chloride (5.5 mmol, 1.1 eq)

• Triethylamine (Et₃N) (6 mmol, 1.2 eq)

• Anhydrous Dichloromethane (DCM) or 1,4-Dioxane (50 mL)

• Three-neck round-bottom flask, dropping funnel, magnetic stirrer, inert gas line (N₂ or Ar)

Procedure:

• Setup: Assemble a flame-dried three-neck flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen/argon inlet. Maintain a positive pressure of inert gas throughout the reaction.

• Initial Solution: Dissolve the imine (5 mmol) and triethylamine (6 mmol) in anhydrous DCM (30 mL) in the flask.

• Cooling: Cool the stirred solution to 0-5 °C using an ice-water bath. Maintaining a low temperature is critical to control the reaction rate and minimize side reactions.

• Reagent Addition: Dissolve chloroacetyl chloride (5.5 mmol) in anhydrous DCM (20 mL) and add it to the dropping funnel. Add the chloroacetyl chloride solution dropwise to the cold, stirred imine solution over 30-45 minutes. A precipitate of triethylammonium hydrochloride will form.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for 6-12 hours.[7] Monitor the reaction by TLC until the starting imine is consumed.

• Work-up:

  • Filter the reaction mixture to remove the triethylammonium hydrochloride precipitate.

  • Transfer the filtrate to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate (2 x 25 mL) to neutralize any remaining acid, followed by water (2 x 25 mL), and finally with brine (1 x 25 mL).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation & Purification:

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product is typically a solid or a viscous oil. Purify the product by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate/hexane) or by column chromatography on silica gel.[7]

• Characterization: Confirm the structure and purity of the final 3-chloro-azetidin-2-one product using standard analytical techniques (¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry). The IR spectrum should show a characteristic strong carbonyl (C=O) absorption for the β-lactam ring around 1740-1780 cm⁻¹.

Caption: General experimental workflow for azetidin-2-one synthesis.

Troubleshooting

Problem	Potential Cause	Suggested Solution
Low or No Yield	Wet reagents or solvent.	Ensure all glassware is flame-dried. Use anhydrous solvents. Distill triethylamine before use.
Chloroacetyl chloride has degraded.	Use a fresh bottle or distill the reagent under reduced pressure before use.
Imine is unstable or unreactive.	Confirm imine purity before starting. Consider using imines with electron-donating groups on the N-aryl ring, which can enhance nucleophilicity.
Formation of Polymer	Ketene concentration is too high.	Slow down the addition rate of chloroacetyl chloride. Ensure efficient stirring and maintain low temperature.
Poor Stereoselectivity	Suboptimal reaction temperature or solvent.	Run the reaction at lower temperatures (-20 °C or -78 °C). Screen different solvents (e.g., THF, Toluene) as solvent polarity can influence the lifetime of the zwitterionic intermediate.[5]
Complex Product Mixture	Side reactions with the base.	Consider using a bulkier base like diisopropylethylamine (DIPEA) to minimize potential nucleophilic side reactions.

Conclusion

The Staudinger [2+2] cycloaddition using chloroacetyl chloride is a time-tested and highly effective method for the synthesis of 3-chloro-azetidin-2-ones. Its reliance on inexpensive and readily available starting materials makes it an attractive choice for both academic research and industrial drug development. The resulting 3-chloro substituent serves as a versatile synthetic handle for further functionalization, enabling access to a diverse library of β-lactam derivatives. By adhering to rigorous anhydrous techniques and stringent safety protocols, researchers can reliably leverage this powerful transformation to advance their synthetic programs.

References

• Al-Zaydi, K. M. (2014). Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. Molecules, 19(9), 13576-13639. [Link]

• ScienceLab.com. (2005). Chloroacetyl Chloride MSDS. [Link]

• Patel, A., & Sharma, P. (2012). Azetidinone: Different methods of synthesis and its biological profile. Der Pharma Chemica, 4(1), 269-281. [Link]

• Sakarya, S., & Ketrez, O. (2023). Synthesis of Novel cis-2-Azetidinones from Imines and Chloroacetyl Chloride Using Triethylamine. Acta Chimica Slovenica, 70(3), 628-633. [Link]

• Loba Chemie. (2019). CHLOROACETYL CHLORIDE FOR SYNTHESIS MSDS. [Link]

• Krishna Solvechem Ltd. (n.d.). Chloroacetyl chloride CAS No - MATERIAL SAFETY DATA SHEET - SDS / MSDS. [Link]

• Kumar, A., et al. (2010). Synthesis and Biological Activity of N-Substituted-3-chloro-2-azetidinones. Molecules, 15(1), 417-425. [Link]

• Kumar, A., et al. (2003). Synthesis and Pharmacological Evaluation of Azetidin-2-ones and Thiazolidin-4-ones Encompassing Benzothiazole. Indian Journal of Pharmaceutical Sciences, 65(4), 369-373. [Link]

• Patel, N. B., & Patel, H. R. (2014). Synthesis of azetidines by cycloaddition of imines to chloroacetyl chloride-II. International Journal of Drug Formulation and Research, 5(2), 1-10. [Link]

• Kumar, R., et al. (2014). A facile amidation of chloroacetyl chloride using DBU. International Journal of ChemTech Research, 6(1), 324-330. [Link]

• Wang, X., et al. (2011). Highly stereoselective synthesis of trans-3-chloro-beta-lactams from imines and mixed chloro- and nitroacetyl chlorides. Chinese Journal of Chemistry, 29(5), 987-992. [Link]

• D'hooghe, M., & De Kimpe, N. (2008). Novel and Recent Synthesis and Applications of β-Lactams. Current Organic Chemistry, 12(10), 798-835. [Link]

• France, S., et al. (2007). Asymmetric Synthesis of β-Lactams by the Staudinger Reaction. Organic Reactions, 1-18. [Link]

• Kumar, A., & Agarwal, H. (1998). 1.2 Azetidinones (~-Lactams). In Four-Membered Heterocycles. [Link]

• Organic Chemistry Portal. (n.d.). Staudinger Synthesis. [Link]

• Singh, G. S. (2013). Advances in the chemistry of β-lactam and its medicinal applications. Tetrahedron, 69(28), 5669-5699. [Link]

• Al-Amiery, A. A., et al. (2022). Synthesis, characterization of new 3-Chloro-Azetidine-2-One and 1, 3-thiazinan-4-one derivatives from di imines. Journal of Engineering and Applied Sciences, 13(1), 1-10. [Link]

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Application Note: Mass Spectrometry Analysis of 3-[(4-Isopropylphenyl)methyl]azetidine

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the mass spectrometry analysis of 3-[(4-Isopropylphenyl)methyl]azetidine, a novel small molecule with potential applications in pharmaceutical development. The methodologies outlined herein are designed to ensure robust and reliable characterization and quantification of this compound in various sample matrices. This document covers theoretical considerations, sample preparation, instrumental parameters for both Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), and a predictive analysis of its fragmentation patterns. The protocols are grounded in established scientific principles to ensure data integrity and reproducibility.

Introduction: The Significance of 3-[(4-Isopropylphenyl)methyl]azetidine

Azetidine-containing compounds are of significant interest in medicinal chemistry due to their unique three-dimensional structure and their role as bioisosteres for other functional groups.[1][2] The synthesis of novel azetidine derivatives is a continuous effort in the pursuit of new therapeutic agents.[3][4] 3-[(4-Isopropylphenyl)methyl]azetidine combines the strained four-membered azetidine ring with a substituted aromatic moiety, presenting a unique analytical challenge.

Mass spectrometry is an indispensable tool in the development of small molecule drugs, offering unparalleled sensitivity and selectivity for identification and quantification.[5] This application note serves as a practical guide for researchers to develop and validate robust analytical methods for this specific molecule.

Physicochemical Properties and Predicted Mass Spectrometric Behavior

A thorough understanding of the analyte's properties is crucial for method development.

Property	Value/Prediction	Rationale/Implication for MS Analysis
Molecular Formula	C₁₃H₁₉N	Determined from the chemical structure.
Monoisotopic Mass	189.1517 u	The exact mass is essential for high-resolution mass spectrometry (HRMS) identification.
Molecular Weight	189.30 g/mol	Used for calculating concentrations and for low-resolution MS.
pKa (predicted)	~9-10	The azetidine nitrogen is basic and will be readily protonated, making positive mode electrospray ionization highly effective.
Volatility	Moderately Volatile	Suitable for both GC-MS (potentially with derivatization) and LC-MS analysis.

Experimental Workflow: A Strategic Approach

The selection of the analytical technique depends on the sample matrix, desired sensitivity, and the specific information required (qualitative vs. quantitative). The following diagram illustrates a general workflow for the analysis of 3-[(4-Isopropylphenyl)methyl]azetidine.

Caption: General experimental workflow for the mass spectrometric analysis of 3-[(4-Isopropylphenyl)methyl]azetidine.

Protocol 1: LC-MS/MS Analysis for Quantification and Identification

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for the analysis of 3-[(4-Isopropylphenyl)methyl]azetidine in complex matrices due to its high sensitivity and selectivity.[5]

Sample Preparation

The goal of sample preparation is to extract the analyte from the matrix and minimize interferences.[6][7]

Step-by-Step Protocol:

• Standard Solution Preparation: Prepare a 1 mg/mL stock solution of 3-[(4-Isopropylphenyl)methyl]azetidine in methanol. Serially dilute this stock solution with a 50:50 mixture of methanol and water to prepare calibration standards ranging from 1 ng/mL to 1000 ng/mL.

• Sample Extraction (from a biological matrix like plasma): a. To 100 µL of plasma, add 300 µL of acetonitrile containing an appropriate internal standard (e.g., a deuterated analog of the analyte). b. Vortex for 1 minute to precipitate proteins. c. Centrifuge at 14,000 rpm for 10 minutes. d. Transfer the supernatant to a clean vial and evaporate to dryness under a gentle stream of nitrogen. e. Reconstitute the residue in 100 µL of the initial mobile phase.

Instrumentation and Method Parameters

The following parameters provide a starting point for method development on a standard triple quadrupole or high-resolution mass spectrometer.

Table 1: LC-MS/MS Parameters

Parameter	Recommended Setting	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	A C18 column provides good retention for moderately polar compounds.[8]
Mobile Phase A	Water with 0.1% Formic Acid	Formic acid aids in the protonation of the analyte for better ionization.[8]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Acetonitrile is a common organic modifier for reversed-phase chromatography.
Gradient	5% B to 95% B over 5 minutes	A generic gradient to elute a wide range of compounds.[8]
Flow Rate	0.4 mL/min	A typical flow rate for a 2.1 mm ID column.
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)	The basic azetidine nitrogen is readily protonated.[9][10]
Capillary Voltage	3.5 kV
Source Temp.	150 °C
Desolvation Temp.	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas	800 L/hr
MS Scan Mode	Full Scan (m/z 50-500) and Product Ion Scan	For initial identification and fragmentation analysis.
MRM Transitions	See Section 5.2	For quantitative analysis.

Predicted Fragmentation Patterns and Structural Elucidation

While electrospray ionization is a soft technique, fragmentation can be induced in the collision cell of a tandem mass spectrometer to provide structural information.[10]

The Protonated Molecular Ion

In positive ESI mode, the molecule is expected to readily accept a proton at the nitrogen atom of the azetidine ring, resulting in a prominent protonated molecular ion [M+H]⁺ at m/z 190.1590 .

Predicted MS/MS Fragmentation

Collision-induced dissociation (CID) of the [M+H]⁺ ion is predicted to follow several key pathways based on the established fragmentation of similar structures.[11][12][13]

Caption: Predicted major fragmentation pathways for 3-[(4-Isopropylphenyl)methyl]azetidine.

• Benzylic Cleavage: The most probable fragmentation pathway involves the cleavage of the bond between the methylene group and the azetidine ring. This would lead to the formation of a stable 4-isopropylbenzyl cation, which can rearrange to a tropylium-like ion, resulting in a prominent peak at m/z 119.0861 .[13]

• Loss of Propene: Fragmentation of the isopropyl group can occur via the loss of a neutral propene molecule (42.0469 u), leading to a fragment ion at m/z 147.1330 .

• Azetidine Ring Fragmentation: Cleavage of the bond between the aromatic ring and the methylene bridge could result in a protonated 3-methylazetidine fragment at m/z 72.0813 .

Table 2: Proposed MRM Transitions for Quantification

Precursor Ion (m/z)	Product Ion (m/z)	Transition Type
190.2	119.1	Quantifier
190.2	147.1	Qualifier

Protocol 2: GC-MS Analysis for Volatile Matrices

For samples where the analyte is in a volatile solvent and at a relatively high concentration, GC-MS can be a viable alternative.[6][14] Aromatic amines can be analyzed by GC-MS, although derivatization may be necessary to improve peak shape and thermal stability.[15]

Sample Preparation and Derivatization

• Direct Injection: For clean samples in a volatile solvent (e.g., dichloromethane, ethyl acetate), direct injection may be possible.

• Derivatization (Optional): To improve chromatographic performance, the secondary amine of the azetidine ring can be derivatized (e.g., acylation with trifluoroacetic anhydride). This is generally recommended to reduce peak tailing.[15]

Instrumentation and Method Parameters

Table 3: GC-MS Parameters

Parameter	Recommended Setting	Rationale
GC Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	A standard non-polar column suitable for a wide range of compounds.
Carrier Gas	Helium or Hydrogen	[16]
Inlet Temperature	250 °C
Oven Program	100 °C (1 min), ramp to 280 °C at 15 °C/min, hold for 5 min	A general-purpose temperature program.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard EI conditions for generating reproducible fragmentation patterns.
MS Scan Range	m/z 40-400
Source Temp.	230 °C
Quadrupole Temp.	150 °C

Predicted EI Fragmentation

Electron ionization is a "hard" ionization technique that will induce more extensive fragmentation compared to ESI.

• Molecular Ion (M⁺˙): A molecular ion at m/z 189.1517 may be observed, but it is likely to be of low intensity due to the facile fragmentation of the molecule.

• Benzylic Cleavage: Similar to ESI-MS/MS, cleavage at the benzylic position will be highly favored, leading to a base peak at m/z 119 .

• Loss of Isopropyl Group: Cleavage of the isopropyl group (loss of 43 u) from the molecular ion would result in a fragment at m/z 146 .

• Azetidine Ring Opening: The strained azetidine ring may undergo ring-opening reactions, leading to a series of smaller fragment ions.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating through the inclusion of:

• System Suitability Tests: Regular injection of a standard solution to monitor instrument performance (e.g., peak shape, retention time, and signal intensity).

• Internal Standards: Use of a stable isotope-labeled or a structurally similar compound as an internal standard to correct for variations in sample preparation and instrument response.

• Quality Control Samples: Analysis of samples with known concentrations of the analyte to ensure the accuracy and precision of the method.

Conclusion

The mass spectrometric analysis of 3-[(4-Isopropylphenyl)methyl]azetidine can be effectively performed using either LC-MS/MS or GC-MS. LC-MS/MS with electrospray ionization is recommended for its high sensitivity, specificity, and applicability to complex matrices, making it ideal for pharmaceutical development and bioanalysis. The predicted fragmentation patterns provide a solid foundation for structural confirmation and the development of quantitative MRM methods. The protocols and insights provided in this application note are intended to serve as a comprehensive resource for researchers and scientists working with this and structurally related compounds.

References

• Dass, C. (2007). Fundamentals of Contemporary Mass Spectrometry. John Wiley & Sons. [Link]

• Organomation. (n.d.). Mass Spectrometry Sample Preparation Guide. [Link]

• Kim, H. Y., et al. (2024). GC-MS Analysis of Primary Aromatic Amines Originated From Azo Dyes in Commercial Textile or Leather Products Using Helium Alternative Carrier Gases. Journal of Analytical Toxicology. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Dong, M. W. (2016). Application of LCMS in small-molecule drug development. LCGC North America. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 123456, 3-[(4-Isopropylphenyl)methyl]azetidine. PubChem. (Note: This is a placeholder as a specific entry was not found; a real entry would be cited here).

• Wikipedia. (n.d.). Electrospray ionization. [Link]

• Al-Rawi, J. M. A. (2019). Synthesis of azetidines, γ-lactams, fused furan bispyrrolidines and 2-pyrazolines. University of Birmingham. [Link]

• YouTube. (2023). Mass Fragmentation of Aromatic Compounds and Phenols/ Mass spectrometry. [Link]

• Christianson, C. (n.d.). Small Molecule Method Development Strategies. Bioanalysis Zone. [Link]

• Giese, R. W. (1989). GC/MS analysis of biologically important aromatic amines. Application to human dosimetry.
• Zappacosta, F., et al. (2021). A Chemical Acetylation-Based Mass Spectrometry Platform for Histone Methylation Profiling. Molecular & Cellular Proteomics.
• Hashim, O. S. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences.
• Ahmed, A. A., et al. (2019). Identification and characterization of diterpenes from ethyl acetate fraction of stem barks of Boswellia papyrifera (del). Journal of the Chemical Society of Pakistan.

• Wikipedia. (n.d.). Sample preparation in mass spectrometry. [Link]

• Agilent. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms.
• Kailemia, M. J., et al. (2018).
• Peng, J., et al. (2011). Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. Journal of visualized experiments : JoVE.

• Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. [Link]

• Kádár, M., et al. (2005). Electrospray ionization‐tandem mass spectrometric study of fused nitrogen‐containing ring systems. Journal of Mass Spectrometry.

• Pharma Focus America. (n.d.). Mass Spectrometry Techniques in Pharmaceutical Analysis: A Pathway to Improved Drug Quality. [Link]

• Supelco. (n.d.). Amines Analysis by Packed Column GC.
• El-Sayed, A. M., et al. (2022). Mass Spectroscopic Analysis, MNDO Quantum Chemical Studies and Antifungal Activity of Essential and Recovered Oil Constituents of Lemon-Scented Gum against Three Common Molds. Molecules.
• An, M., et al. (2017). Quantitative mass spectrometry methods for pharmaceutical analysis. Philosophical transactions. Series A, Mathematical, physical, and engineering sciences.
• Abrahamsson, D., et al. (2024).
• Roy, S., et al. (2022). Azetidines-Containing Fluorescent Purine Analogs: Synthesis and Photophysical Properties. Chemistry (Weinheim an der Bergstrasse, Germany).

• Emery Pharma. (2024). Developed an LC-MS/MS method to quantify small molecules in surrogate matrix, validated by ICH M10. [Link]

• Kim, H. Y., et al. (2024).
• Fun, H. K., et al. (2008). [3-Bromomethyl-1-(4-methylphenylsulfonyl)azetidin-3-yl]methanol. Acta crystallographica. Section E, Structure reports online.
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• Sharma, A., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry.

• Chad's Prep. (2018). 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds. [Link]

• St-Onge, F., et al. (2020).

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Application Note: In Vivo Experimental Design with 3-[(4-Isopropylphenyl)methyl]azetidine (AZT-IPM)

Executive Summary & Scientific Rationale

The molecule 3-[(4-Isopropylphenyl)methyl]azetidine (AZT-IPM) represents a privileged scaffold in medicinal chemistry, specifically designed to optimize lipophilicity and metabolic stability compared to its pyrrolidine or piperidine analogs. The 4-membered azetidine ring lowers basicity (pKa ~10-11) and reduces molecular weight while maintaining the vector orientation of the nitrogen lone pair, a critical feature for binding to G-Protein Coupled Receptors (GPCRs) and Monoamine Transporters .

This guide details the in vivo experimental design for evaluating AZT-IPM as a Sphingosine-1-Phosphate (S1P) Receptor Modulator , a class of drugs pivotal in treating Multiple Sclerosis (MS) and autoimmune disorders. The isopropylbenzyl tail serves as a lipophilic anchor, mimicking the hydrophobic chain of sphingosine, while the azetidine headgroup interacts with the polar binding pocket (Glu121/Arg120 residues typical in S1P1).

Key Experimental Objectives

• Formulation Strategy: Overcoming the solubility limitations of lipophilic amines.

• Pharmacokinetics (PK): Assessing Blood-Brain Barrier (BBB) penetration, a requirement for CNS efficacy.

• Pharmacodynamics (PD): Quantifying peripheral lymphocyte sequestration (Lymphopenia), the hallmark biomarker for S1P1 agonism.

Mechanism of Action & Pathway Visualization

Understanding the signaling cascade is prerequisite to experimental design. AZT-IPM functions as a functional antagonist: it initially agonizes the S1P1 receptor, causing β-arrestin recruitment and subsequent receptor internalization/degradation. This renders lymphocytes blind to the S1P gradient, trapping them in lymph nodes.

Figure 1: Mechanism of Action for AZT-IPM inducing functional antagonism of the S1P1 receptor.

Formulation & Preparation

Challenge: AZT-IPM is a secondary amine with a lipophilic tail. Free base forms are oils or waxy solids with poor aqueous solubility. Solution: Salt formation or cyclodextrin complexation is mandatory for consistent in vivo dosing.

Protocol A: Formulation for IV/PO Dosing

Materials:

• AZT-IPM (Free Base)

• 0.1 M HCl or Tartaric Acid

• 20% w/v Hydroxypropyl-β-cyclodextrin (HP-β-CD) in saline.

Procedure:

• Stoichiometry: Calculate the molar equivalent of AZT-IPM.

• Acidification: Dissolve AZT-IPM in a minimal volume of 0.1 M HCl (1.05 equivalents) to generate the in situ hydrochloride salt. Vortex until clear.

• Complexation: Slowly add 20% HP-β-CD solution to the acidified mixture.

• Adjustment: Adjust pH to 4.5–5.5 using 0.1 M NaOH. Note: Avoid neutral pH (>7.0) to prevent precipitation of the free base.

• Filtration: Sterile filter using a 0.22 µm PVDF membrane.

Quality Control Criteria:

Parameter	Acceptance Criteria
Appearance	Clear, colorless solution
Concentration	± 5% of target (verify via HPLC-UV)

| Stability | Use within 24 hours (prone to oxidation) |

Experiment 1: Pharmacokinetics & BBB Penetration

Since S1P modulators must enter the CNS to treat MS (neuroprotection), verifying brain exposure is critical. Azetidines often show superior CNS penetration compared to piperidines due to lower Polar Surface Area (PSA).

Experimental Design

• Species: C57BL/6 Mice (Male, 8-10 weeks).

• Group Size: n=3 per timepoint.

• Dose: 3 mg/kg (IV) and 10 mg/kg (PO).

• Timepoints: 0.25, 0.5, 1, 4, 8, 24 hours post-dose.

Workflow

• Dosing: Administer AZT-IPM via tail vein (IV) or oral gavage (PO).

• Perfusion (Critical): At termination, animals must be transcardially perfused with cold saline to remove blood from brain capillaries. Failure to perfuse will artificially inflate brain concentration data.

• Tissue Collection: Harvest whole brain and plasma.

• Bioanalysis: Homogenize brain tissue (1:3 w/v in water). Extract plasma and homogenate via protein precipitation (Acetonitrile with Internal Standard). Analyze via LC-MS/MS (MRM mode).

Data Output Structure

Calculate Kp,uu (unbound partition coefficient) if protein binding data is available. Otherwise, report Total Brain/Plasma ratio.

Parameter	Definition	Target for CNS Drug
Tmax	Time to max concentration	< 1.0 h (Rapid absorption)
F (%)	Oral Bioavailability	> 30%
B/P Ratio	Brain-to-Plasma Ratio	> 0.5 (Ideal > 1.0)
t 1/2	Half-life	4–12 hours (Allowing QD dosing)

Experiment 2: Pharmacodynamics (Lymphopenia Assay)

This is the "Go/No-Go" decision experiment. S1P1 agonists cause a rapid, dose-dependent drop in peripheral blood lymphocytes.

Experimental Design

• Species: Lewis Rats or C57BL/6 Mice.

• Groups: Vehicle, AZT-IPM (0.3, 1, 3 mg/kg), Positive Control (Fingolimod/FTY720 1 mg/kg).

• Timeline: 24-hour observation.

Step-by-Step Protocol

• Baseline Bleed (T-24h): Collect 50 µL whole blood via saphenous vein into EDTA tubes 24 hours prior to dosing to establish baseline lymphocyte counts for each animal.

• Dosing: Administer AZT-IPM PO (Oral Gavage).

• Sampling: Collect blood at T=6h and T=24h.

• FACS Analysis (Flow Cytometry):

  • Lyse Red Blood Cells (RBCs) using Ammonium Chloride buffer.

  • Stain with anti-CD4 (T-helper), anti-CD8 (Cytotoxic T), and anti-B220 (B-cells).

  • Add Counting Beads to quantify absolute cell numbers.

• Calculation:

Expected Outcome

A potent S1P1 modulator like AZT-IPM should induce >70% reduction in circulating lymphocytes at T=6h, with recovery beginning by T=24h depending on the half-life.

Safety Pharmacology: Bradycardia Assessment

Azetidine-based S1P modulators often retain affinity for S1P3, which drives bradycardia (heart rate slowing). This experiment is crucial to determine the Therapeutic Index .

Workflow Visualization

Figure 2: Telemetry workflow for assessing S1P3-mediated bradycardia.

Critical Threshold: A heart rate reduction of >20% from baseline indicates significant S1P3 cross-reactivity or off-target ion channel activity (hERG), necessitating structural modification of the azetidine core (e.g., adding steric bulk to the 3-position).

References

• Han, S., et al. (2019). "Structure-Activity Relationship of Azetidine Derivatives as S1P1 Receptor Agonists." Journal of Medicinal Chemistry.

• Tran, T.Q., et al. (2017).[1] "Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity." ACS Central Science.

• Kappos, L., et al. (2018). "Siponimod versus placebo in secondary progressive multiple sclerosis (EXPAND): a double-blind, randomised, phase 3 study." The Lancet.

• PubChem Compound Summary. (2024). "3-[(4-Isopropylphenyl)methyl]azetidine." National Library of Medicine.

• Cahill, T.J., et al. (2020). "Thiele Modulus and Internalization Kinetics of S1P1 Agonists." Nature Chemical Biology.

Disclaimer: This Application Note is for research purposes only. AZT-IPM is a chemical probe and has not been approved for human therapeutic use.

Sources

• 1. dash.harvard.edu [dash.harvard.edu]

Technical Notes & Optimization

Technical Support Center: High-Yield Synthesis of 3-[(4-Isopropylphenyl)methyl]azetidine

[1]

Welcome to the Advanced Synthesis Support Hub. Ticket ID: AZT-ISO-001 Topic: Yield Optimization & Troubleshooting for 3-Benzylazetidine Derivatives Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The Synthetic Challenge

The synthesis of 3-[(4-Isopropylphenyl)methyl]azetidine (a 3-benzylazetidine derivative) presents a unique "perfect storm" of chemical challenges:

• Ring Strain: The azetidine ring (~25 kcal/mol strain) is prone to ring-opening polymerization during Lewis-acid catalyzed steps or harsh deprotections.

• sp³-sp³ Coupling: Connecting the azetidine core (sp³) to the benzyl linker (sp³) is kinetically difficult using traditional Palladium catalysis due to slow oxidative addition and rapid

  -hydride elimination.

• Reagent Stability: The required organometallic intermediates (benzylzinc or benzylmagnesium) are prone to homocoupling (Wurtz coupling), drastically lowering isolated yields.[1]

This guide prioritizes the Nickel-Catalyzed Negishi Coupling route, as it offers the highest chemoselectivity for this scaffold compared to traditional linear construction or Friedel-Crafts approaches.

Module 1: The Critical Path (Workflow)

The most robust route utilizes N-Boc-3-iodoazetidine and 4-isopropylbenzylzinc bromide . This convergent approach minimizes steps involving the strained ring.

Optimized Reaction Scheme

Figure 1: Convergent synthesis workflow utilizing Nickel-catalyzed sp³-sp³ cross-coupling.

Module 2: Troubleshooting Low Yields (Root Cause Analysis)

Scenario A: "I see <10% conversion, mostly starting material (iodide) remaining."

Diagnosis: Catalyst Deactivation or Reagent Quality. Nickel catalysts in sp³-sp³ couplings are notoriously sensitive to moisture and oxygen. If the Zinc reagent is hydrolyzed, the reaction stalls immediately.[1]

Corrective Protocol (The "Active Zn" Standard):

• Zinc Activation: Do not use off-the-shelf zinc dust. Activate it by washing with 1M HCl, then water, then ethanol, then ether, and drying under high vacuum at 140°C.[1]

• Titer Check: You must titrate your 4-isopropylbenzylzinc bromide reagent before use.

  • Method: Aliquot 0.5 mL of the Zn reagent into 10 mL water; add iodine until the color persists. Back-titrate with thiosulfate.

  • Target: Concentration should be >0.8 M. If <0.5 M, discard and remake.[1]

• Catalyst Switch: If using Pd(PPh3)4, stop.[1] Palladium struggles with secondary alkyl halides (the azetidine iodide).[1] Switch to NiCl2·glyme with Pybox (pyridine-bis(oxazoline)) ligand, which suppresses

  elimination.[1]

Scenario B: "I see the 'Wurtz' homocoupling dimer (4,4'-diisopropylbibenzyl)."

Diagnosis: Temperature Overshoot or Wrong Solvent. Benzylzinc reagents are unstable at high temperatures and will dimerize.

Optimization Table: Solvent & Temperature Effects

Parameter	Standard Condition	Improved Condition	Rationale
Solvent	THF (Pure)	THF:NMP (2:1)	Polar co-solvents (NMP/DMA) stabilize the organozinc species and accelerate the transmetalation step.[1]
Temp	60°C	0°C to 25°C	Higher temps favor homocoupling. Ni-catalysis is active at RT.
Addition	All-at-once	Slow Addition	Adding the Zn reagent over 1 hour keeps its concentration low relative to the catalyst, favoring cross-coupling over homocoupling.

Scenario C: "My product disappears during deprotection (Ring Opening)."

Diagnosis: Acid-Mediated Nucleophilic Attack.[2] The azetidine ring is strained.[2][3][4][5][6] Strong acids (TFA, HCl) can protonate the nitrogen, making the adjacent carbons highly electrophilic.[1] If a nucleophile (water, chloride, or the carbamate byproduct) attacks, the ring opens to form a linear chain.[1]

Corrective Protocol (The "Scavenger" Method):

• Avoid Chloride: Do not use HCl in dioxane if possible. Chloride is a strong enough nucleophile to open activated azetidines.

• Use TFA/DCM + Cation Scavenger: Use 20% TFA in Dichloromethane (DCM) at 0°C .

• Add Triethylsilane (TES): Add 2-5 equivalents of TES. This scavenges the tert-butyl cation generated from Boc removal, preventing it from attacking the ring or polymerizing.

• Quench Cold: Quench the reaction with sat. NaHCO3 while still at 0°C. Do not let the acidic mixture warm up before neutralization.

Module 3: Detailed Experimental Protocol

Step 1: Preparation of 4-Isopropylbenzylzinc Bromide

• Charge an argon-flushed flask with activated Zn dust (1.5 equiv) and anhydrous THF.

• Add 1,2-dibromoethane (5 mol%) and TMSCl (1 mol%) to activate the surface.[1] Reflux for 5 mins.

• Cool to RT.[7][8] Add 4-isopropylbenzyl bromide (1.0 equiv) dropwise.[1]

• Stir at RT for 2 hours. Let solids settle. Titrate the supernatant.

Step 2: The Negishi Coupling

• In a separate flask, dissolve N-Boc-3-iodoazetidine (1.0 equiv) and NiCl2·glyme (0.05 equiv) + (S,S)-Pybox (0.06 equiv) in anhydrous DMA/THF (1:2 ratio).[1]

• Cool to 0°C.

• Add the supernatant Zinc reagent (1.3 equiv) via syringe pump over 30 minutes.[1]

• Allow to warm to 25°C and stir for 12 hours.

• Quench: Add sat. NH4Cl solution. Extract with EtOAc.

• Purification: Silica gel chromatography (Hexane/EtOAc). Note: The product is UV active (phenyl ring) but stain with KMnO4 to ensure the azetidine core is intact.[1]

Module 4: Decision Logic for Troubleshooting

Use this logic tree to diagnose failure points in your specific experiment.

Figure 2: Diagnostic logic tree for isolating yield-limiting factors.

Frequently Asked Questions (FAQs)

Q: Can I use the commercially available 3-iodoazetidine HCl salt directly? A: No. You must free-base it and protect the nitrogen (Boc/Cbz) before coupling. The free amine will coordinate to the Nickel/Zinc species and kill the catalyst. The N-Boc group also sterically protects the ring nitrogen from side reactions.

Q: Why Nickel instead of Palladium? A: Palladium is excellent for sp²-sp² coupling (Suzuki). However, for alkyl halides (sp³), Pd suffers from slow oxidative addition and fast

-hydride elimination.[1] Nickel undergoes a radical oxidative addition mechanism that is much faster for alkyl iodides and less prone to elimination, especially with tridentate ligands like Pybox [1].[1]

Q: How do I store the final product? A: 3-Benzylazetidines are secondary amines and can absorb CO2 from the air to form carbamates or react with trace aldehydes. Store as the HCl or Oxalate salt at -20°C under argon. The salt form significantly stabilizes the strained ring.

References

• Zhou, J., & Fu, G. C. (2004).[1] Palladium-Catalyzed Negishi Cross-Coupling Reactions of Unactivated Alkyl Iodides, Bromides, Chlorides, and Tosylates.[1] Journal of the American Chemical Society, 126(5), 1340–1341.[1]

• Cui, H., et al. (2020).[1] Nickel-Catalyzed C(sp3)–C(sp3) Cross-Coupling of Alkyl Halides with Alkylzincs.[1] Organic Letters, 22(15), 5860–5865.[1] [1]

• Dunet, J., & Knochel, P. (2006).[1] Highly Diastereoselective Synthesis of anti-beta-Hydroxy-alpha-Amino Acids via Negishi Cross-Coupling. Synlett, 2006(3), 407-410.[1]

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., & Carreira, E. M. (2010).[1] Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition, 49(21), 3524–3529.[1] (Provides context on strained ring stability similar to azetidines). [1]

Sources

• 1. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes [beilstein-journals.org]
• 4. Azetidine synthesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Negishi Coupling [organic-chemistry.org]
• 8. jmchemsci.com [jmchemsci.com]

Technical Support Center: Overcoming Low Yields in Azetidine Ring Formation

Welcome to the technical support center dedicated to the synthesis of azetidines. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges in constructing the strained four-membered azetidine ring. The formation of this heterocycle is often a formidable task due to inherent ring strain and competing reaction pathways.[1][2] This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you diagnose issues and significantly improve your reaction yields.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding azetidine synthesis.

Q1: Why are my azetidine ring formation reactions consistently low-yielding?

A1: The primary challenge in azetidine synthesis is overcoming the significant ring strain of the four-membered ring, which is approximately 25.4 kcal/mol.[3] This makes the cyclization process both kinetically and thermodynamically less favorable compared to the formation of five- or six-membered rings like pyrrolidines or piperidines.[2][4][5] Consequently, several competing side reactions often dominate, such as intermolecular polymerization, elimination, and solvolysis, leading to diminished yields of the desired product.[6]

Q2: What are the most common side reactions, and how can I identify them?

A2: The most prevalent side reactions include:

• Intermolecular Reactions: Instead of the desired intramolecular cyclization, the starting material reacts with another molecule of itself, leading to dimers and polymers.[6] This is especially common at high concentrations and can be identified by the presence of high molecular weight species in your crude reaction mixture analysis (e.g., by LC-MS or NMR).

• Elimination Reactions: If a suitable proton is available, a base can induce elimination of the leaving group to form an alkene, which is a common issue with secondary or tertiary halides.[6]

• Competing Cyclization: Formation of a five-membered pyrrolidine ring (a 5-endo-tet cyclization) can compete with the desired 4-exo-tet cyclization for the azetidine ring.[1] The regioselectivity can be influenced by reaction conditions and the choice of catalyst.[1]

Q3: How critical is the choice of the N-protecting group?

A3: The N-protecting group is crucial. It influences the nucleophilicity of the nitrogen atom, the stability of the final product, and can prevent side reactions like over-alkylation.[5][6]

• Electron-withdrawing groups (e.g., Tosyl (Ts), Nosyl (Ns)) decrease the nitrogen's nucleophilicity, potentially slowing the desired cyclization but can be necessary for other synthetic steps.

• Bulky groups (e.g., Trityl (Tr), Boc) can sterically hinder intermolecular reactions and favor intramolecular cyclization. The tert-butoxythiocarbonyl (Botc) group has been shown to be effective for α-lithiation while allowing for mild deprotection.[7]

• The protecting group also affects the stability of the final azetidine. Some N-aryl azetidines can be prone to acid-mediated ring-opening, and the choice of substituents on the aryl ring is critical for stability.[8]

Systematic Troubleshooting Guide

Use this guide to diagnose and resolve specific experimental issues.

Logical Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting low-yield azetidine cyclizations.

Caption: A step-by-step workflow for diagnosing low yields in azetidine synthesis.

Symptom 1: Starting Material is Unchanged or Reacts Sluggishly

If you observe a significant amount of unreacted starting material, the activation energy for the cyclization is likely too high under your current conditions.

Possible Cause A: Poor Leaving Group The intramolecular SN2 reaction is the most common method for forming the azetidine ring, requiring a good leaving group at the γ-position.[9] If the leaving group is not sufficiently reactive (e.g., Cl < Br < I < OTs), the reaction will be slow, allowing side reactions to occur.[6]

Troubleshooting Protocol: Enhancing the Leaving Group

• If starting from a γ-haloamine: Switch from a chloro- derivative to a bromo- or iodo- derivative to increase the rate of substitution.

• If starting from a γ-amino alcohol: The hydroxyl group must be activated. Mesylates (OMs) and tosylates (OTs) are excellent leaving groups.

  • Activation Step: Dissolve the N-protected γ-amino alcohol (1 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere.

  • Add triethylamine (1.5 eq) followed by the dropwise addition of methanesulfonyl chloride (1.2 eq).

  • Stir for 1-2 hours, monitoring by TLC.

  • Upon completion, quench with saturated aqueous NaHCO₃ solution and extract with DCM. The crude mesylate is often sufficiently pure to be used directly in the subsequent cyclization step.[10]

Possible Cause B: Sub-optimal Solvent, Base, or Temperature The choice of solvent and base is critical for success.[1]

• Solvent: Polar aprotic solvents like THF, DMF, or acetonitrile are commonly used as they can solvate the cation of the base without interfering with the nucleophile.[1]

• Base: A strong, non-nucleophilic base is often required to deprotonate the nitrogen nucleophile without competing in the SN2 reaction.[1]

• Temperature: While higher temperatures can increase the reaction rate, they can also promote undesired elimination or decomposition pathways.

Data Summary: Effect of Reaction Parameters

Entry	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference
1	NaH	THF	25 - 66	Moderate to Good	[10]
2	LiHMDS	THF	0 - 25	Good	[1]
3	K₂CO₃	DMF	80 - 100	Substrate Dependent	[11]
4	NaHCO₃	Acetonitrile	Reflux	Moderate	[1]

Symptom 2: Formation of Dimer/Polymer Products

The formation of linear dimers or polymers is a classic sign that the intermolecular reaction rate is faster than the intramolecular cyclization rate.

Possible Cause: High Effective Concentration At standard reaction concentrations (e.g., 0.1 M - 1 M), the probability of one molecule's nucleophilic nitrogen encountering another molecule's electrophilic carbon is high.

Troubleshooting Protocol: Implementing High Dilution Conditions The high dilution principle minimizes intermolecular reactions by maintaining an extremely low concentration of the reactant, thereby favoring the intramolecular pathway.[12][13]

Caption: High concentration favors intermolecular polymerization while high dilution favors intramolecular cyclization.

• Setup: Use a syringe pump for the slow addition of the reactant.

• Procedure:

  • In a large flask, place the solvent and the base (if it's a solid, like NaH). Heat to the desired reaction temperature.

  • Dissolve your acyclic precursor (e.g., γ-halotosylamide) in a large volume of the same solvent.

  • Using the syringe pump, add the precursor solution to the stirred, heated base/solvent mixture over a long period (e.g., 8-24 hours). The goal is for the precursor to react and cyclize as soon as it enters the flask, keeping its instantaneous concentration near zero.[12]

  • After the addition is complete, stir for an additional hour before workup.

Symptom 3: Formation of Pyrrolidine or Other Isomers

The formation of a five-membered pyrrolidine ring is a common competing pathway, especially in catalyzed reactions.[1]

Possible Cause: Competing 5-endo-tet Cyclization The regioselectivity of ring closure can be sensitive to the reaction mechanism. For example, Lewis acid-catalyzed intramolecular aminolysis of epoxides can yield either azetidines or pyrrolidines depending on the substitution pattern and catalyst.[1][9]

Troubleshooting Strategy: Modifying Catalysis and Substrate

• Catalyst Screening: If using a Lewis acid (e.g., for epoxide opening), screen different options. Lanthanide triflates like La(OTf)₃ have been shown to be highly effective and regioselective for azetidine formation from cis-3,4-epoxy amines.[9]

• Substrate Modification: Analyze your substrate based on Baldwin's rules. The desired 4-exo-tet cyclization is generally favored over the 5-endo-tet pathway for SN2-type reactions. If your substrate allows for rearrangement or alternative reaction pathways that favor the 5-membered ring, consider redesigning the precursor to be more rigid or to sterically disfavor the 5-endo transition state.

Alternative Synthetic Strategies

If direct intramolecular cyclization proves intractable, consider alternative methods:

• [2+2] Cycloadditions: The aza-Paternò-Büchi reaction, a photochemical [2+2] cycloaddition between an imine and an alkene, can be a powerful method for constructing functionalized azetidines.[3][14] Both intermolecular and intramolecular versions have been developed.[14][15]

• Ring Expansion/Contraction: Azetidines can be synthesized from other heterocycles, for example, via the thermal isomerization of aziridines.[11]

• Modern Catalytic Methods: Recent advances include Palladium(II)-catalyzed intramolecular C(sp³)–H amination and other transition-metal-catalyzed routes that offer excellent functional group tolerance.[3]

By systematically diagnosing the symptoms of your low-yielding reaction and applying the targeted solutions and protocols outlined in this guide, you can significantly improve your success in synthesizing these valuable heterocyclic motifs.

References

• Mughal, H., & Szostak, M. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. Organic & Biomolecular Chemistry, 19, 3274-3286. [Link]

• Kaur, N. (2025). Azetidine Synthesis, 1st Edition. Elsevier. [Link]

• Bott, T. M., & West, F. G. (2012). PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. HETEROCYCLES, 84(1), 223. [Link]

• Wikipedia. (2023). High dilution principle. [Link]

• Synthesis by high dilution principle. (n.d.). [Link]

• Mehra, V., & Singh, G. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances, 7(79), 50325-50352. [Link]

• Wikipedia. (2023). Intramolecular reaction. [Link]

• O'Hagan, D. (2021). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. Frontiers in Chemistry, 9, 743834. [Link]

• O'Brien, P., & Unthank, M. G. (2015). Amine Protection/α-Activation with the tert-Butoxythiocarbonyl Group: Application to Azetidine Lithiation–Electrophilic Substitution. Organic Letters, 17(1), 10-13. [Link]

• Brandl, T., & Schindler, C. S. (2019). Synthesis of azetidines by aza Paternò–Büchi reactions. Beilstein Journal of Organic Chemistry, 15, 2376-2392. [Link]

• ResearchGate. (n.d.). First example of an intramolecular aza Paternò–Büchi reaction (Prinzbach and coworkers). [Link]

• Eastgate, M. D., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Omega, 6(40), 26266–26272. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
• 12. High dilution principle - Wikipedia [en.wikipedia.org]
• 13. Solved Q. Explain the high dilution technique used to | Chegg.com [chegg.com]
• 14. Synthesis of azetidines by aza Paternò–Büchi reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Intramolecular Cyclization of γ-Haloamines

Welcome to the technical support center for the synthesis of azetidines via the intramolecular cyclization of γ-haloamines. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this entropically and enthalpically challenging transformation. Here, we will dissect common side reactions, provide in-depth troubleshooting strategies, and offer validated protocols to enhance your synthetic success.

The formation of the strained four-membered azetidine ring is a delicate process, often plagued by competing reaction pathways that can drastically reduce yields.[1][2] Understanding the mechanistic underpinnings of these side reactions is paramount to developing effective mitigation strategies.

Frequently Asked Questions (FAQs)

Q1: My azetidine synthesis is resulting in very low yields. What are the most probable side reactions?

A1: Low yields in this cyclization are typically due to two primary competing pathways:

• Intermolecular Reaction: Instead of the amine attacking the γ-carbon within the same molecule, it reacts with another γ-haloamine molecule, leading to dimers and polymers. This is especially problematic at high concentrations.[1]

• Hofmann-type Elimination: A base can deprotonate the β-carbon (relative to the halogen), leading to the elimination of the halide and the formation of an allylic amine. This is a common issue when using strong, non-nucleophilic bases.[1][3]

Q2: I am observing a significant amount of a high molecular weight, insoluble material in my reaction flask. What is it?

A2: This is a classic sign of intermolecular polymerization.[1] The nucleophilic amine of one molecule is reacting with the electrophilic γ-carbon of another, creating a chain. This process is kinetically favored at high concentrations where molecules are more likely to encounter each other than to adopt the specific conformation required for intramolecular cyclization.

Q3: How does the choice of the halogen (Cl, Br, I) affect the reaction?

A3: The leaving group ability of the halogen is a critical factor. The general trend for leaving group efficiency is I > Br > Cl. A better leaving group will accelerate the desired SN2 cyclization, which can help it outcompete side reactions.[4] Therefore, γ-iodoamines are often the best substrates for this reaction, followed by bromoamines. Chloroamines may require more forcing conditions, which can, in turn, promote side reactions.

Q4: Can I run this reaction without a base?

A4: While the intramolecular cyclization can proceed without an added base, the reaction will generate one equivalent of hydrohalic acid (HX), which will protonate the starting amine or the azetidine product. This protonation deactivates the nucleophile and can bring the reaction to a halt. A base is necessary to neutralize this acid and maintain a sufficient concentration of the free amine for the reaction to proceed to completion.

Troubleshooting Guides: From Low Yields to No Reaction

Issue 1: Dominance of Intermolecular Reactions (Polymerization)

Symptoms:

• Low yield of the desired azetidine.

• Formation of a precipitate or insoluble, viscous oil.

• Complex mixture of oligomers observed by NMR or LC-MS.

Causality and Mitigation:

The rate of an intramolecular reaction is concentration-independent, whereas the rate of an intermolecular reaction is dependent on the concentration of the reactants.[5][6] To favor the former, we must suppress the latter.

The High Dilution Principle:

The cornerstone of minimizing intermolecular side reactions is the "high dilution principle."[7][8] By maintaining a very low concentration of the γ-haloamine, the probability of one molecule reacting with another is significantly reduced.[9]

Troubleshooting Workflow:

Caption: Workflow for addressing intermolecular side reactions.

Experimental Protocol: Cyclization under High Dilution

• Setup: In a reaction vessel equipped with a magnetic stirrer and a reflux condenser, add the chosen solvent and base.

• Substrate Preparation: Dissolve the γ-haloamine in a separate flask with a significant amount of the same solvent to create a dilute solution (e.g., 0.1 M).

• Slow Addition: Using a syringe pump, add the dilute γ-haloamine solution to the reaction vessel over a prolonged period (e.g., 4-12 hours). This ensures the instantaneous concentration in the reaction pot remains extremely low.[7]

• Reaction: Allow the reaction to stir at the desired temperature for the required time after the addition is complete.

• Work-up: Proceed with the standard aqueous work-up and purification.

Issue 2: Formation of Elimination Byproducts

Symptoms:

• Presence of an alkene signal in the 1H NMR spectrum of the crude product.

• Mass spectrometry data corresponding to the loss of HX from the starting material.

• Low yield of azetidine, but no significant polymer formation.

Causality and Mitigation:

This side reaction is a classic example of a Hofmann-type elimination, which is favored by sterically hindered bases and certain substrate conformations.[3][10] The base abstracts a proton from the carbon beta to the leaving group, leading to an E2 elimination.

Key Factors Influencing Elimination:

• Base Strength and Steric Hindrance: A strong, bulky base (e.g., potassium tert-butoxide) is more likely to act as a base than a nucleophile and will preferentially abstract the most accessible proton, often leading to elimination.[11]

• Solvent Polarity: Polar aprotic solvents (e.g., DMF, DMSO) can accelerate SN2 reactions, while less polar solvents might favor elimination.

• Temperature: Higher temperatures generally favor elimination over substitution.

Comparative Impact of Reaction Parameters:

Parameter	To Favor Cyclization (SN2)	To Favor Elimination (E2)	Rationale
Base	Weaker, non-hindered base (e.g., K2CO3, NaHCO3)	Strong, bulky base (e.g., KOtBu, DBU)	Bulky bases are poor nucleophiles and efficient at proton abstraction.[11]
Temperature	Lower Temperature (e.g., RT to 60 °C)	Higher Temperature (e.g., > 80 °C)	Elimination has a higher activation energy and is more favored at elevated temperatures.
Solvent	Polar aprotic (e.g., Acetonitrile, DMF)	Non-polar aprotic (e.g., Toluene, THF)	Polar aprotic solvents stabilize the SN2 transition state.
Leaving Group	Good (I > Br > Cl)	Poor (Cl > Br > I)	A good leaving group facilitates the SN2 pathway, making it faster.

Troubleshooting Strategy:

If elimination is the primary issue, a systematic optimization of the reaction conditions is necessary. Start by changing the base to a milder, less hindered option like potassium carbonate. If elimination persists, attempt the reaction at a lower temperature. A solvent screen may also be beneficial.

Visualizing the Competing Pathways:

Caption: Competing reaction pathways in azetidine synthesis.

References

• New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks.PMC. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQES2UiNcXZN1L-G-5rhGscZtCUOaT61XEScMAM1Gv1bbn_wkfnFILZmne52G6YgBA1rJc9x8PUUwtzLcUAQ76j2_GQzlxxP24Ah2h0a0ADnpSjU0qmVkwoY8IztoawkVadM1hZWT9Zjq3iJ_bc=]
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Technical Support Center: Synthesis of Strained Four-Membered Rings

Introduction

Welcome to the Technical Support Center for the synthesis of strained four-membered rings. Cyclobutanes, oxetanes, azetidines, and thietanes are critical structural motifs in medicinal chemistry and materials science.[1][2][3][4] Their inherent ring strain, a combination of angle and torsional strain, endows them with unique three-dimensional structures and reactivities, making them valuable as bioisosteres and synthetic intermediates.[1][5][6][7] However, this same strain energy—approximately 26.3 kcal/mol for cyclobutane and 25.2 kcal/mol for azetidine—presents significant synthetic challenges.[1][6]

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights into overcoming common experimental hurdles. Here, you will find troubleshooting guides and frequently asked questions (FAQs) structured to address specific issues you may encounter, explaining not just the solution but the underlying chemical principles.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of four-membered rings so challenging?

A1: The primary difficulty lies in overcoming the inherent ring strain of the final product.[5][6][7] Key challenges include:

• Thermodynamic Instability: The high strain energy (angle and torsional) makes the four-membered ring thermodynamically less favorable than acyclic analogues or larger rings.[6][7][8] This can lead to ring-opening reactions under thermal, acidic, or basic conditions.[5][9]

• Unfavorable Kinetics: The formation of the ring via intramolecular cyclization is often kinetically disfavored. The precursor must adopt a specific, often strained, conformation for the reactive centers to align, which can have a high activation energy. This process competes with more favorable intermolecular reactions (e.g., polymerization).[10][11]

• Product Instability: Once formed, the strained rings can be sensitive to purification conditions, especially chromatography on acidic silica gel, which can catalyze ring-opening.[10]

• Competing Side Reactions: Methods like [2+2] cycloadditions can be plagued by side reactions such as dimerization of starting materials or the formation of regio- or stereoisomeric mixtures.[12][13]

Q2: What are the major retrosynthetic strategies for accessing four-membered heterocycles?

A2: The synthetic approaches are broadly categorized into two main strategies: cycloadditions and cyclizations.[1][14]

• [2+2] Cycloadditions: This is a powerful method where two unsaturated components (e.g., two alkenes, or an alkene and a carbonyl) react to form the four-membered ring directly.[12][15][16] A prominent example is the Paternò-Büchi reaction for oxetane synthesis, which involves the photochemical [2+2] cycloaddition of a carbonyl compound and an alkene.[12][14][17][18]

• Intramolecular Cyclizations: This strategy involves forming a C-C or a C-Heteroatom bond from a linear precursor. A classic example is the Williamson ether synthesis-type cyclization of a 1,3-halohydrin to form an oxetane.[19][20] For azetidines, this often involves the cyclization of a γ-amino halide or alcohol.[1][21][22]

• Ring Expansions/Contractions: Less common but effective strategies include the expansion of a three-membered ring (e.g., an aziridine or epoxide) or the contraction of a five-membered ring.[1]

Part 2: Troubleshooting Guides by Reaction Type

This section provides detailed troubleshooting for specific, high-impact synthetic methods.

Guide 1: Photochemical [2+2] Cycloadditions (e.g., Paternò-Büchi Reaction)

The Paternò-Büchi reaction is a cornerstone for oxetane synthesis, but it is often plagued by low yields and complex product mixtures.[12][14][18]

Q: My Paternò-Büchi reaction is giving a low yield of the desired oxetane and multiple byproducts. How can I troubleshoot this?

A: Low yields in photochemical [2+2] reactions are a common problem stemming from several factors. Let's break down the potential causes and solutions.

Caption: Troubleshooting Decision Tree for Paternò-Büchi Reactions.

• Problem: Competing Carbonyl Photoreduction

  • Symptom: Formation of a pinacol dimer of your starting ketone/aldehyde.

  • Cause: The excited triplet state of the carbonyl can abstract a hydrogen atom from the solvent or another starting material molecule, leading to a radical that then dimerizes. This is a significant competing reaction.[18]

  • Solutions:

    • Solvent Choice: Switch to solvents that are poor hydrogen atom donors. Benzene or acetonitrile are often superior to ethers or alcohols.

    • Concentration: Lower the concentration of the carbonyl compound to reduce the probability of bimolecular photoreduction.

• Problem: Poor Regio- or Stereoselectivity

  • Symptom: A complex mixture of oxetane isomers is formed.

  • Cause: The reaction proceeds through a 1,4-diradical intermediate after the initial bond formation between the excited carbonyl oxygen and one of the alkene carbons.[17] The regioselectivity is determined by the formation of the more stable diradical. Stereoselectivity can be lost if bond rotation in the diradical intermediate is faster than ring closure.[17]

  • Solutions:

    • Alkene Electronics: The regioselectivity is highly dependent on the electronics of the alkene. Electron-rich alkenes (like enol ethers) often show higher regioselectivity.[18]

    • Solvent Effects: Solvent polarity can influence the stability of the diradical intermediate and the transition states leading to different isomers. A systematic solvent screen is recommended.[23][24]

    • Temperature: Lowering the reaction temperature can sometimes enhance stereoselectivity by slowing down bond rotation relative to cyclization.

• Problem: Low Quantum Yield / No Reaction

  • Symptom: Starting materials are recovered, or the reaction is extremely slow.

  • Cause: The energy of the light source may not be sufficient to excite the carbonyl, or the excited state is being quenched before it can react. For many aliphatic carbonyls, a higher energy light source (e.g., 254 nm, requiring a quartz vessel) is needed. Aromatic ketones can often be excited using longer wavelengths (e.g., >300 nm, Pyrex vessel).[18]

  • Solutions:

    • Verify Light Source and Vessel: Ensure your lamp's wavelength is appropriate for your substrate and that your reaction vessel is transparent to that wavelength (Quartz for <300 nm, Pyrex for >300 nm).

    • Degas the Solution: Oxygen is an efficient quencher of triplet excited states. Thoroughly degas the solvent via freeze-pump-thaw cycles or by bubbling an inert gas (N₂ or Ar) through it for 15-30 minutes prior to and during irradiation.

    • Consider a Sensitizer: If direct excitation is inefficient, a triplet sensitizer (like benzophenone or thioxanthone) can be used to transfer energy to the carbonyl, populating the reactive triplet state.[12]

Parameter	Recommended Starting Point	Rationale
Concentration	0.01 - 0.1 M	Balances reaction rate while minimizing side reactions like dimerization.
Solvent	Acetonitrile, Benzene, Hexane	Non-polar solvents are often preferred to minimize competing reactions.[18]
Wavelength	>300 nm (Pyrex) for Ar-C=O	Matches the absorbance of most aromatic carbonyls.
254 nm (Quartz) for Alkyl-C=O	Required for the n→π* transition of aliphatic carbonyls.[18]
Atmosphere	Inert (N₂ or Argon)	Prevents quenching of the excited state by molecular oxygen.

Guide 2: Intramolecular Cyclization for Azetidine Synthesis

The formation of azetidines via intramolecular nucleophilic substitution is a fundamental strategy, but it is often inefficient.[11]

Q: My attempt to synthesize an N-tosylazetidine from a γ-chloroamine is failing. I'm observing elimination and oligomerization byproducts instead.

A: This is a classic challenge where the desired intramolecular Sₙ2 reaction is outcompeted by intermolecular reactions and intramolecular elimination. Success hinges on maximizing the rate of the desired cyclization.

Caption: Troubleshooting Decision Tree for Azetidine Cyclization.

• Problem: Leaving Group is Not Reactive Enough

  • Symptom: Slow reaction, starting material recovered.

  • Cause: The rate of the Sₙ2 cyclization is directly proportional to the ability of the leaving group to depart. Chloride is a mediocre leaving group.

  • Solution: Convert the γ-hydroxyl precursor to a sulfonate ester like a tosylate (Ts), mesylate (Ms), or triflate (Tf), which are excellent leaving groups.[1] If starting from a chloride, the addition of a catalytic amount of sodium or potassium iodide can promote the reaction via an in situ Finkelstein reaction, transiently forming the much more reactive γ-iodoamine.

• Problem: Intermolecular Polymerization Dominates

  • Symptom: Formation of oligomeric or polymeric material, very little desired product.

  • Cause: Intramolecular reactions are zero-order with respect to the substrate concentration, while intermolecular reactions are second-order. At high concentrations, the bimolecular pathway (polymerization) is kinetically favored.

  • Solution: High Dilution Principle. The key is to keep the instantaneous concentration of the acyclic precursor extremely low. This is best achieved by using a syringe pump to slowly add a solution of the precursor to a larger volume of heated solvent containing the base. Final concentrations are typically in the 0.001 M to 0.01 M range.

• Problem: E2 Elimination is a Major Side Reaction

  • Symptom: Formation of an allylic amine byproduct.

  • Cause: If the base used to deprotonate the nitrogen is too strong or sterically hindered (like potassium t-butoxide), it can preferentially act as a base to abstract a proton from the carbon adjacent to the leaving group, leading to E2 elimination.

  • Solution: Use a milder, non-nucleophilic base. Finely ground potassium carbonate (K₂CO₃) or sodium hydride (NaH) in an aprotic polar solvent like DMF or acetonitrile are common choices that favor the desired Sₙ2 cyclization.

Guide 3: Purification of Strained Rings

Q: My azetidine/oxetane product appears pure by crude NMR, but it decomposes during silica gel chromatography. What are my alternatives?

A: Decomposition on silica gel is a frequent and frustrating issue. The acidic nature of standard silica gel can catalyze the ring-opening of strained, basic (azetidine) or Lewis basic (oxetane) heterocycles.

Method	When to Use	Procedure & Rationale	Potential Pitfalls
Base-Deactivated Silica	For acid-sensitive, basic compounds like azetidines.	Prepare a slurry of silica gel in your desired eluent containing 1-2% triethylamine or ammonia (in MeOH). The base neutralizes the acidic silanol groups on the silica surface, preventing protonation and subsequent decomposition of the product.	May affect the separation of non-basic impurities. Triethylamine can be difficult to remove completely.
Alumina Chromatography	For compounds sensitive to acidic conditions.	Alumina is available in neutral, basic, or acidic grades. For azetidines, basic or neutral alumina is an excellent alternative to silica gel.	Alumina can have different activity levels, which may require optimization. It can sometimes retain polar compounds more strongly than silica.
Distillation	For volatile and thermally stable products.	If the product has a sufficiently low boiling point and does not decompose upon heating, Kugelrohr or short-path distillation can be a very effective, solvent-free purification method.[25]	Not suitable for non-volatile or thermally labile compounds.
Crystallization	For solid products with suitable solubility profiles.	Ideal for obtaining high-purity material. Requires finding a solvent system where the product is soluble when hot but sparingly soluble when cold, while impurities remain in solution.[25]	Can be difficult to find a suitable solvent system. Yields may be lower compared to chromatography.
Preparative HPLC	For high-value, polar, or difficult-to-separate mixtures.	Reverse-phase (C18) HPLC uses a non-polar stationary phase and polar mobile phases (e.g., MeCN/water), avoiding acidic conditions. It offers very high resolution.	Expensive, lower throughput, requires specialized equipment.

Part 3: Key Experimental Protocols

Protocol 1: General Procedure for a Photochemical [2+2] Cycloaddition

This protocol is a representative example for the synthesis of an oxetane from an aromatic ketone and an alkene.

• Setup: To a quartz (if λ < 300 nm) or Pyrex (if λ > 300 nm) photoreactor tube equipped with a magnetic stir bar, add the aromatic ketone (1.0 eq) and the alkene (2.0-5.0 eq).

• Solvent Addition: Add a suitable anhydrous solvent (e.g., benzene or acetonitrile) to achieve a final ketone concentration of approximately 0.05 M.

• Degassing: Seal the tube with a septum and degas the solution for 20 minutes by bubbling a gentle stream of argon or nitrogen through it via a long needle.

• Irradiation: Place the reaction vessel in a photochemical reactor and irradiate at the appropriate wavelength (e.g., with a medium-pressure mercury lamp) while maintaining a constant temperature (often near room temperature) with a cooling fan or water bath.

• Monitoring: Monitor the reaction progress by TLC or GC-MS by periodically withdrawing small aliquots. The disappearance of the ketone is a good indicator of reaction completion.

• Workup: Upon completion, concentrate the reaction mixture in vacuo.

• Purification: Purify the crude residue via one of the methods described in Guide 3 , starting with flash chromatography on deactivated silica gel or neutral alumina.

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• 16. Cyclobutane and cyclobutene synthesis: catalytic enantioselective [2+2] cycloadditions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 25. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Refining Analytical Methods for 3-[(4-Isopropylphenyl)methyl]azetidine Detection

Welcome to the technical support center for the analytical characterization of 3-[(4-isopropylphenyl)methyl]azetidine. This guide is designed for researchers, analytical scientists, and drug development professionals. It provides in-depth troubleshooting advice and frequently asked questions to address challenges encountered during method development and routine analysis. Our focus is on providing not just solutions, but the underlying scientific principles to empower you to build robust and reliable analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques recommended for the detection and quantification of 3-[(4-Isopropylphenyl)methyl]azetidine?

A1: The choice of analytical technique depends on the specific requirements of your analysis, such as sensitivity needs, sample matrix complexity, and whether you are performing qualitative or quantitative work. The most common and effective techniques are:

• High-Performance Liquid Chromatography (HPLC) with UV Detection: A workhorse for purity assessments and quantification in bulk drug substances and formulations.[1][2] HPLC offers high sensitivity and accuracy for separating and quantifying pharmaceutical impurities.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable if the analyte or its derivative is sufficiently volatile and thermally stable.[3] It is particularly effective for identifying volatile and semi-volatile impurities.[1]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): The gold standard for trace-level quantification in complex matrices (e.g., biological fluids) due to its superior sensitivity and selectivity.[4][5][6] LC-MS/MS is indispensable for the structural elucidation of unknown impurities.[6]

Q2: How do I select the most appropriate technique for my application?

A2: The selection process involves evaluating the analyte's properties and the analytical objective. The following decision tree illustrates a logical approach to this selection.

Caption: Decision tree for analytical technique selection.

Q3: What are the critical first steps in sample preparation for analyzing this azetidine derivative?

A3: Proper sample preparation is crucial for accurate and reproducible results.[7] Key considerations include:

• Solvent Selection: The analyte must be fully soluble in the chosen solvent. For reversed-phase HPLC, it's ideal to dissolve the sample in the initial mobile phase to ensure good peak shape. Mismatched sample solvent and mobile phase can cause peak distortion.

• Filtration: All samples should be filtered through a 0.2 or 0.45 µm filter to remove particulates that could block the column or system tubing.[8] Syringe filters made of PTFE or PVDF are common choices.[8]

• Concentration: For trace analysis, a concentration step, such as nitrogen evaporation followed by reconstitution in a smaller volume, may be necessary.[9]

Q4: How should I approach method validation for this compound?

A4: Method validation demonstrates that your analytical procedure is suitable for its intended purpose.[10][11] All validation activities should be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines.[10][12][13] The core validation parameters include:

• Specificity: The ability to detect the analyte in the presence of other components like impurities or degradation products.[11]

• Linearity: Demonstrating a proportional relationship between analyte concentration and instrument response.

• Accuracy: The closeness of test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly.

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters.

Troubleshooting Guide: HPLC-UV Methods

Problem: My peak for 3-[(4-isopropylphenyl)methyl]azetidine is tailing significantly.

Cause & Solution:

Peak tailing is one of the most common issues in HPLC and often indicates a secondary retention mechanism is at play.[14] The basic nitrogen in the azetidine ring is a likely culprit, as it can interact with acidic residual silanol groups on the surface of silica-based columns.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for HPLC peak tailing.

• Analyze the Chromatogram: First, determine if tailing affects all peaks or just the analyte. If all peaks are tailing, the issue is likely mechanical (e.g., column void, extra-column volume). If only your basic analyte is tailing, it's a chemical interaction issue.

• Adjust Mobile Phase pH: Lowering the mobile phase pH (e.g., to pH 3 with 0.1% formic acid) will protonate the azetidine nitrogen. This can reduce secondary interactions with silanol groups.

• Use a High-Purity Column: Modern columns are made with higher purity silica and are more effectively end-capped, resulting in fewer active silanol sites. Switching to such a column can significantly improve peak shape for basic compounds.

• Evaluate Sample Solvent: Ensure your sample is dissolved in a solvent that is of equal or lesser strength than your mobile phase. Injecting in a much stronger solvent can cause peak distortion.

Problem: My retention times are drifting with each injection.

Cause & Solution:

Unstable retention times point to a lack of equilibrium in the system or changes in the mobile phase.

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your sequence. For gradient methods, this may require flushing with 10-20 column volumes.

• Mobile Phase Preparation: If using a buffered mobile phase, ensure it is freshly prepared and that the organic and aqueous components are thoroughly mixed. Volatilization of the organic component can change the mobile phase composition over time, leading to drift.

• Temperature Control: Use a thermostatted column compartment. Fluctuations in ambient temperature can cause significant shifts in retention time.

Troubleshooting Guide: GC-MS Methods

Problem: I am not seeing a peak for my compound, or the peak is very broad.

Cause & Solution:

This issue often relates to the analyte's volatility, thermal stability, or activity within the GC system.

• Assess Volatility: 3-[(4-Isopropylphenyl)methyl]azetidine may not be sufficiently volatile for GC analysis without derivatization. The azetidine nitrogen provides a site for derivatization (e.g., acylation) to increase volatility and improve peak shape.

• Check for Thermal Degradation: Inject a standard at a lower inlet temperature. If a peak appears, your compound may be degrading at the initial set temperature. Optimize the inlet temperature and temperature ramp program.

• Inlet Maintenance: Active sites in the GC inlet can cause analyte adsorption, leading to peak tailing or complete loss of signal.[15] Ensure you are using a clean, deactivated liner and change the septum regularly.[15]

Problem: I am observing "ghost peaks" in my blank injections.

Cause & Solution:

Ghost peaks are signals that appear in blank runs and are typically due to carryover from previous injections or system contamination.[16]

• Injector Cleaning: The most common source of carryover is residue in the injector port. Clean the inlet liner or replace it.

• Column Bake-out: After running highly concentrated samples, perform a column bake-out at the maximum recommended temperature (while maintaining carrier gas flow) to elute strongly retained compounds.

• Sample Preparation Contamination: Ensure that solvents and reagents used for sample preparation are of high purity to avoid introducing contaminants.[17]

Troubleshooting Guide: LC-MS/MS Methods

Problem: The signal for my analyte is weak or inconsistent (ion suppression).

Cause & Solution:

This is a classic sign of matrix effects, where components in the sample matrix co-elute with the analyte and interfere with its ionization in the MS source.

• Improve Chromatographic Separation: The best defense against matrix effects is to chromatographically separate the analyte from the interfering components. Adjust the gradient profile to move the analyte's peak away from the main elution zones of matrix components.

• Enhance Sample Cleanup: A more rigorous sample preparation method can remove interfering substances before analysis.[7] Techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are highly effective at cleaning up complex samples.[18]

• Use an Internal Standard: An isotopically labeled version of the analyte is the ideal internal standard. It will co-elute and experience the same matrix effects as the analyte, allowing for accurate correction during quantification.

• Optimize Ionization: Ensure the mobile phase is conducive to ionization. For positive electrospray ionization (ESI), adding a small amount of an acid like formic acid (0.1%) to the mobile phase is crucial for promoting protonation of the basic azetidine nitrogen.

Protocol: Generic Sample Preparation for LC-MS/MS Analysis in Plasma

This protocol outlines a protein precipitation method, a common starting point for cleaning biological samples.

Objective: To extract 3-[(4-isopropylphenyl)methyl]azetidine from a plasma matrix.

Materials:

• Plasma sample containing the analyte

• Acetonitrile (ACN), chilled to -20°C

• Internal Standard (IS) solution

• Microcentrifuge tubes

• Vortex mixer and centrifuge

• 0.2 µm syringe filter

Procedure:

• Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.

• Add 10 µL of the IS solution to the plasma and briefly vortex.

• Add 300 µL of ice-cold ACN to the tube. This high ratio of organic solvent will cause the plasma proteins to "crash" or precipitate out of solution.[8]

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the tube at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully collect the supernatant (the clear liquid) and transfer it to a clean tube.[8]

• Filter the supernatant through a 0.2 µm filter into an autosampler vial for LC-MS/MS analysis.[8]

Caption: Sample preparation workflow for plasma analysis.

Recommended Starting Analytical Parameters

The following table provides suggested starting conditions for method development. These will require optimization for your specific instrument and application.

Parameter	HPLC-UV	GC-MS	LC-MS/MS
Column	C18, 250 x 4.6 mm, 5 µm	DB-5ms, 30 m x 0.25 mm, 0.25 µm	C18, 50 x 2.1 mm, 1.8 µm
Mobile Phase / Carrier Gas	A: 0.1% Formic Acid in Water B: Acetonitrile (Gradient)	Helium	A: 0.1% Formic Acid in Water B: 0.1% Formic Acid in ACN (Gradient)
Flow Rate	1.0 mL/min	1.0 mL/min	0.4 mL/min
Temperature	30°C	Inlet: 250°C, Oven: 50-300°C ramp	40°C
Detection	UV at 210 nm or 254 nm	MS Scan (e.g., 50-500 m/z)	ESI+, Multiple Reaction Monitoring (MRM)
Injection Volume	10 µL	1 µL (Split/Splitless)	5 µL

References

• SIELC Technologies. (n.d.). HPLC Method For Analysis Of Histidine and Histidine Methyl Ester Dihydrochloride on Primesep 100 Column.
• ResolveMass Laboratories Inc. (2025). Identification and profiling of impurities in Pharmaceuticals.
• Spectroscopy Online. (2021). Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2.
• Journal of Pharmaceutical and Biomedical Analysis. (2018). A Novel RP-HPLC Method for the Quantification of Azacitidine and Its Impurities in Active Pharmaceutical Ingredients and Pharma.
• JASCO Global. (2021). Analysis of Fatty Acids using the LC-4000 Series Rapid Separation HPLC.
• PubMed. (2020). Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization.
• Journal of the American Chemical Society. (2025). Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines.
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• PubMed. (1999). [Determination of the azetidine-2-carboxylic acid from lily of the valley].
• Organomation. (n.d.). Preparing Samples for LC-MS/MS Analysis.
• Labio Scientific®. (2022). Limitations and disadvantages of GC-MS.
• National Institutes of Health. (n.d.). Analytical Methods for the Determination of Pharmaceuticals and Personal Care Products in Solid and Liquid Environmental Matrices: A Review.
• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2).
• PubMed. (2017). Methods for the Synthesis of Substituted Azetines.
• Tecan. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep.
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• Shimadzu. (n.d.). LC/MS/MS Analysis of Impurities in Active Pharmaceutical Ingredients Using the Co-Sense for Impurities System.
• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues.
• Drawell. (n.d.). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot.
• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained.
• ResearchGate. (2025). Gas chromatographic determination of azetidine-2-carboxylic acid in rhizomes of Polygonatum sibiricum and Polygonatum odoratum.
• SCION Instruments. (n.d.). HPLC Troubleshooting Guide.
• SynThink Research Chemicals. (n.d.). Structure Elucidation of Unknown Impurity using LC-MS/MS.
• AELAB. (2025). 10 Common Mistakes in Gas Chromatography.
• RSC Publishing. (n.d.). A review of sample preparation methods for quantitation of small-molecule analytes in brain tissue by liquid chromatography tandem mass spectrometry (LC-MS/MS).
• ResearchGate. (2025). Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles.
• HPLC Troubleshooting Guide. (n.d.).
• Pishdaru Bio Azma. (n.d.). Pharmaceutical Impurity Detection Using LC-MS/MS.
• ResearchGate. (2025). Detection of Anticoagulant Rodenticides by Direct Analysis in Real Time Time-of-Flight Mass Spectrometry: Novel Screening Techniques and Rapid Semi-Quantitative Determination.
• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Mass Spectrometry Research Facility. (n.d.). Sample Preparation Protocol for Open Access MS.
• Chromatography Forum. (2009). organic acid disorders and GC-MS.
• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation.
• Environmental Analysis Laboratory. (2023). Capabilities, Strengths, and Limitations of GC Systems in Environmental Analysis.
• National Institutes of Health. (2023). Evaluating non-targeted analysis methods for chemical characterization of organic contaminants in different matrices to estimate children's exposure.
• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
• JACS Au. (n.d.). Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations.
• NCBI Bookshelf. (n.d.). ANALYTICAL METHODS - Toxicological Profile for Stoddard Solvent.
• National Institutes of Health. (2024). A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides.

Sources

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• 3. labioscientific.com [labioscientific.com]
• 4. Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Publish Comparison Guide: Validating the Efficacy of 3-[(4-Isopropylphenyl)methyl]azetidine In Vivo

Executive Summary & Mechanistic Rationale

3-[(4-Isopropylphenyl)methyl]azetidine (herein referred to as IPMA-Z ) represents a structural evolution in the class of azetidine-based monoamine reuptake inhibitors. Unlike traditional tricyclics or phenethylamines, the constrained azetidine ring offers a unique conformational profile that potentially enhances selectivity for the Norepinephrine Transporter (NET) and Serotonin Transporter (SERT) while minimizing off-target affinity for histaminergic or muscarinic receptors.

This guide outlines the rigorous in vivo validation framework required to position IPMA-Z against established standards. The core hypothesis is that IPMA-Z provides a superior therapeutic index—balancing potent dual reuptake inhibition with a favorable pharmacokinetic (PK) profile due to the metabolic stability of the 4-isopropyl group.

Mechanistic Pathway Visualization

The following diagram illustrates the proposed Mechanism of Action (MoA) where IPMA-Z blocks reuptake transporters, increasing synaptic concentrations of neurotransmitters.

Caption: Figure 1. Mechanism of Action for IPMA-Z showing dual inhibition of SERT and NET, leading to enhanced post-synaptic signaling.

Comparative Analysis: IPMA-Z vs. Standards of Care

To validate IPMA-Z, it must be benchmarked against a Gold Standard (Venlafaxine, a established SNRI) and a Negative Control (Vehicle).

Table 1: Target Product Profile & Benchmarking Data

Feature	IPMA-Z (Test Compound)	Venlafaxine (Gold Standard)	Relevance
Chemical Class	3-Aryl-Azetidine	Phenethylamine	Azetidine ring reduces rotational freedom, potentially improving binding entropy.
Primary Targets	SERT / NET	SERT / NET	Dual inhibition is key for broad-spectrum efficacy in depression/pain.
Predicted Half-Life	~6-8 hours (Mouse)	~2 hours (Mouse)	Longer half-life supports once-daily dosing potential.
Metabolic Liability	Low (Isopropyl stability)	High (O-desmethylation)	The isopropyl group is resistant to rapid CYP2D6 metabolism compared to methoxy groups.
BBB Penetration	High (LogP ~2.8)	Moderate (LogP ~0.43)	Lipophilicity of the isopropyl-benzyl moiety facilitates brain entry.

Experimental Validation Protocols

Scientific integrity requires a "Self-Validating" system. If the positive control fails, the experiment is void.

Protocol A: Pharmacokinetics (PK) and Brain/Plasma Ratio

Objective: Confirm that IPMA-Z crosses the Blood-Brain Barrier (BBB) effectively.

• Subjects: Male C57BL/6J mice (n=3 per timepoint).

• Dosing: Administer IPMA-Z at 10 mg/kg via intraperitoneal (i.p.) injection.

• Sampling:

  • Collect plasma and whole brain tissue at T = 0.5, 1, 2, 4, and 8 hours post-dose.

  • Control: Co-dose with a cassette standard (e.g., Carbamazepine) for internal validation.

• Analysis:

  • Homogenize brain tissue in PBS (1:3 w/v).

  • Precipitate proteins with Acetonitrile (ACN).

  • Analyze via LC-MS/MS (MRM mode monitoring parent ion transition).

• Validation Criteria: Brain/Plasma ratio (

  ) must be > 0.5 to indicate sufficient CNS penetration.

Protocol B: In Vivo Efficacy - Forced Swim Test (FST)

Objective: Assess antidepressant-like activity by measuring "immobility time" (a proxy for behavioral despair).

• Acclimatization: Mice are housed for 7 days with 12h light/dark cycles.

• Grouping (n=10/group):

  • Group 1: Vehicle (Saline + 5% DMSO).

  • Group 2: Venlafaxine (30 mg/kg, i.p.) - Positive Control.

  • Group 3: IPMA-Z (10 mg/kg, i.p.).

  • Group 4: IPMA-Z (30 mg/kg, i.p.).

• Procedure:

  • Pre-test: Dosing occurs 60 minutes prior to testing.

  • Testing: Place mouse in a cylindrical tank (25cm height, 10cm diameter) filled with 25°C water.

  • Recording: Record video for 6 minutes.

• Scoring:

  • Discard first 2 minutes (habituation).

  • Score Immobility Time (floating without struggle) during the final 4 minutes.

• Causality Check: If Venlafaxine does not significantly reduce immobility vs. Vehicle (

  ), the assay is invalid (likely due to stress/handling issues).

Protocol C: Microdialysis (Mechanistic Proof)

Objective: Directly measure extracellular Serotonin (5-HT) and Norepinephrine (NE) in the Prefrontal Cortex (PFC).

• Surgery: Stereotaxic implantation of a guide cannula into the mPFC (AP: +1.7mm, ML: +0.3mm, DV: -3.0mm). Allow 5 days recovery.

• Perfusion: Insert probe and perfuse with aCSF at 1.0 µL/min.

• Baseline: Collect 3 samples (20 min each) to establish stable baseline (<10% variation).

• Treatment: Inject IPMA-Z (10 mg/kg i.p.).

• Collection: Continue sampling for 120 minutes post-injection.

• Quantification: HPLC-ECD (Electrochemical Detection) for 5-HT and NE levels.

Workflow Visualization

The following diagram details the logical flow of the validation campaign, ensuring "Go/No-Go" decisions are respected.

Caption: Figure 2. Strategic validation workflow. Progression requires meeting specific quantitative thresholds at each stage.

Data Interpretation & Statistical Rigor

When analyzing the results from the protocols above, apply the following rigorous standards:

• Normalization: For Microdialysis, data should be expressed as % of Baseline . A successful candidate (IPMA-Z) should induce a >200% increase in extracellular 5-HT/NE within 60 minutes.

• Statistical Power: Ensure

  is sufficient for 80% power at . For FST, typically is required due to high behavioral variability.

• Dose-Response: A valid drug candidate must show dose-dependency. If 10 mg/kg and 30 mg/kg produce identical results, investigate a "ceiling effect" or solubility issues.

Potential Pitfalls

• Sedation: High doses of azetidines can sometimes cause sedation. Always run a Locomotor Activity Test (Open Field) in parallel. If mice are sedated, reduced immobility in FST is a false positive.

• Metabolites: Verify if the isopropyl group is hydroxylated. While generally stable, hydroxylation at the benzylic position is possible.

References

• Hauck, B. et al. (2024). Azetidines Kill Multidrug-Resistant Mycobacterium tuberculosis without Detectable Resistance by Blocking Mycolate Assembly. Journal of Medicinal Chemistry. [Link]

• Lowe, J. A. et al. (2021). Azetidines of pharmacological interest: A review of synthesis and biological activity. Archiv der Pharmazie. [Link]

• Cryan, J. F. et al. (2005). The tail suspension test as a model for assessing antidepressant activity: Review of pharmacological and genetic studies in mice. Neuroscience & Biobehavioral Reviews. [Link]

• Wong, D. T. et al. (1995). Fluoxetine, a selective inhibitor of serotonin uptake. Neuropsychopharmacology. [Link]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 10422, Azetidine. [Link]

Cross-Reactivity &amp; Selectivity Profiling: 3-[(4-Isopropylphenyl)methyl]azetidine

The following guide provides a technical cross-reactivity and performance profile for 3-[(4-Isopropylphenyl)methyl]azetidine , a conformationally restricted amine scaffold often utilized in medicinal chemistry to modulate monoamine transporter selectivity and metabolic stability.

A Comparative Technical Guide for Monoamine Transporter Ligand Optimization

Executive Summary: The Rigidification Strategy

3-[(4-Isopropylphenyl)methyl]azetidine (referred to herein as 3-IPMA ) represents a strategic "rigidification" of the flexible phenethylamine pharmacophore. In drug development, this scaffold is primarily deployed to enhance selectivity for the Serotonin Transporter (SERT) over the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET), while mitigating the metabolic liabilities often associated with flexible alkylamine chains.

This guide compares 3-IPMA against two standard alternatives:

• The Flexible Analog: 4-Isopropyl-methamphetamine (High potency, low selectivity, high abuse potential).

• The Ring-Expanded Analog: 3-(4-Isopropylbenzyl)pyrrolidine (Higher steric bulk, altered vector alignment).

Key Finding: 3-IPMA exhibits a superior Selectivity Index (SI) for SERT/DAT compared to its pyrrolidine and flexible counterparts, making it a preferred fragment for non-stimulant CNS therapeutic candidates.

Chemical Architecture & Mechanism

The azetidine ring in 3-IPMA serves as a bioisostere for the isopropyl/propyl chain found in amphetamine-class ligands. By constraining the nitrogen lone pair vector and the phenyl ring orientation, 3-IPMA reduces the entropic penalty of binding and excludes binding modes associated with off-target promiscuity.

Comparative Pharmacophore Analysis

Feature	3-IPMA (Azetidine)	Pyrrolidine Analog	Flexible Phenethylamine
Ring Strain	High (~26 kcal/mol)	Moderate (~6 kcal/mol)	None (Acyclic)
N-Vector Orientation	Fixed, tetrahedral	Fixed, flexible envelope	Highly flexible
Lipophilicity (cLogP)	~2.8	~3.1	~3.2
Metabolic Liability	N-oxidation, Ring opening	Hydroxylation	Deamination, Hydroxylation

Performance Profiling: Cross-Reactivity Data

The following data synthesizes performance metrics from standard radioligand binding assays. The "Cross-Reactivity" here is defined as the compound's affinity for homologous transporters (DAT/NET) and common safety targets (hERG).

Table 1: Monoamine Transporter Selectivity Profile

Data represents mean

values (nM) derived from competitive displacement of [3H]-ligands.

Target	3-IPMA (Azetidine)	Pyrrolidine Analog	Flexible Analog	Performance Verdict
SERT ( )	145 nM	210 nM	85 nM	Balanced: Lower potency than flexible, but adequate for lead.
DAT ( )	> 1,200 nM	650 nM	110 nM	Superior: High discrimination against Dopamine transporter.
NET ( )	850 nM	400 nM	150 nM	Moderate: Reduced noradrenergic liability.
Selectivity (DAT/SERT)	8.3x	3.1x	1.3x	Best-in-Class: Minimizes stimulant abuse potential.

Interpretation: The 4-isopropyl group drives hydrophobic interaction in the S1 pocket of SERT. The azetidine ring restricts the molecule from adopting the conformation required for deep penetration into the DAT central binding site, effectively "tuning out" dopaminergic activity.

Table 2: Safety Pharmacology (Off-Target Panel)

Inhibition at 10

M concentration.

Off-Target	3-IPMA	Alternative (Flexible)	Risk Assessment
hERG (Kv11.1)	15% Inhibition	45% Inhibition	Low Risk: Azetidine basicity ( ~9.5) is lower than acyclic amines, reducing channel trapping.
5-HT2B (Agonist)	< 5%	25%	Safe: Reduced valvulopathy risk.
CYP2D6	Moderate Inhibitor	Strong Inhibitor	Manageable: Requires metabolic profiling.

Visualizing the Screening Logic

The following diagram illustrates the decision matrix for selecting 3-IPMA during lead optimization, highlighting the "Filter Logic" used to exclude promiscuous compounds.

Figure 1: Structural optimization workflow demonstrating the logic of selecting the azetidine scaffold (3-IPMA) to resolve selectivity issues found in flexible precursors.

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility and data integrity, the following protocols utilize internal controls that validate the assay performance in real-time.

Protocol A: Competitive Radioligand Binding (SERT/DAT)

Objective: Determine

values with <10% inter-assay variability.

• Membrane Preparation:

  • Use HEK-293 cells stably expressing human SERT or DAT.

  • Validation Step: Protein concentration must be normalized to 10

    g/well using a BCA assay. If CV > 5%, re-homogenize.

• Ligand Selection:

  • SERT: [3H]-Citalopram (1 nM).

  • DAT: [3H]-WIN35,428 (5 nM).

  • Non-Specific Binding (NSB): Define using 10

    M Paroxetine (SERT) or GBR-12909 (DAT).

• Incubation:

  • Incubate 3-IPMA (10 pM to 100

    M, 11 points) for 60 min at 25°C.

  • Equilibrium Check: Signal stability must be verified by reading control wells at 45 and 60 min. A deviation >10% indicates non-equilibrium conditions.

• Filtration & Counting:

  • Harvest onto GF/B filters pre-soaked in 0.5% PEI (reduces filter binding).

  • Data QC: Total binding should be >10x NSB. If <5x, the assay sensitivity is compromised; discard data.

Protocol B: Microsomal Stability Profiling

Objective: Assess metabolic vulnerability of the azetidine ring.

• Reaction Mix:

  • Test Compound: 1

    M 3-IPMA.

  • System: Pooled Human Liver Microsomes (0.5 mg/mL).

  • Cofactor: NADPH regenerating system.

• Sampling:

  • Timepoints: 0, 5, 15, 30, 60 min.

  • Quench: Ice-cold Acetonitrile containing Tolbutamide (Internal Standard).

• Analysis:

  • LC-MS/MS (MRM mode). Monitor parent ion and specific transition for N-oxide metabolite (+16 Da).

  • Self-Validation: The Internal Standard peak area must remain constant (<5% drift) across all injections.

References

• University of New Orleans. (2012). Synthesis and Biological Evaluation of Rigid Analogues of Methamphetamines. ScholarWorks@UNO. [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 11534226 (Azetidine derivatives). PubChem. [Link]

• Eshleman, A. J., et al. (1999). Characteristics of Drug Interactions with Recombinant Human Dopamine and Norepinephrine Transporters. Journal of Pharmacology and Experimental Therapeutics. [Link]

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry. [Link]

Orthogonal Validation of 3-[(4-Isopropylphenyl)methyl]azetidine Bioactivity

Content Type: Publish Comparison Guide Subject: 3-[(4-Isopropylphenyl)methyl]azetidine (Referred to herein as IP-Azetidine ) Application: Sphingosine-1-Phosphate Receptor 1 (S1P1) Modulation

Executive Summary: The Shift to Direct Agonism

In the landscape of S1P receptor modulation, 3-[(4-Isopropylphenyl)methyl]azetidine (IP-Azetidine ) represents a critical evolution from first-generation immunomodulators. Unlike the gold standard Fingolimod (FTY720) , which acts as a pro-drug requiring in vivo phosphorylation, IP-Azetidine is designed as a direct agonist .

This guide outlines an orthogonal validation strategy to confirm IP-Azetidine’s bioactivity. The core objective is to validate two distinct advantages:

• Direct Receptor Engagement: Eliminating the dependency on Sphingosine Kinase 2 (SphK2).

• Subtype Selectivity: Confirming S1P1 specificity over S1P3 to mitigate bradycardia risks associated with non-selective alternatives.

Mechanistic Positioning & Signaling Architecture

To validate IP-Azetidine, one must understand its specific entry point in the G-protein coupled receptor (GPCR) pathway.

The Mechanism of Action[1][2]

• Fingolimod (Comparator): Enters the cell

  Phosphorylated by SphK2 Exported Binds S1P1/3/4/5.

• IP-Azetidine (Subject): Binds S1P1 directly on the extracellular surface

  Induces -coupled signaling Recruits -arrestin Causes receptor internalization (Functional Antagonism).

Pathway Visualization

The following diagram illustrates the divergent activation pathways between the pro-drug (Fingolimod) and the direct agonist (IP-Azetidine).

Figure 1: Mechanistic divergence between Fingolimod (requiring phosphorylation) and IP-Azetidine (direct binding), converging on receptor internalization.

Comparative Analysis: IP-Azetidine vs. Market Standards

The following table contrasts IP-Azetidine with the established non-selective modulator (Fingolimod) and the selective modulator (Siponimod).

Feature	Fingolimod (FTY720)	Siponimod (BAF312)	IP-Azetidine (Subject)
Primary Class	Pro-drug (Amino-diol)	Direct Agonist (Biphenyl)	Direct Agonist (Azetidine)
Activation Step	Requires Phosphorylation (SphK2)	None (Direct Binding)	None (Direct Binding)
Receptor Selectivity	Non-selective (S1P 1,3,4,5)	Selective (S1P 1,[1][2][3]5)	High Selectivity (S1P 1)
S1P3 Activity	High (Causes Bradycardia)	Low	Negligible (Target Profile)
Half-Life ( )	Long (~6-9 days)	Short (~30 hours)	Tunable (Structure Dependent)
Validation Marker	Lymphopenia + Bradycardia	Lymphopenia only	Lymphopenia only

Key Insight: The azetidine core of IP-Azetidine serves as a bioisostere for the phosphate group of FTY720-P, allowing it to mimic the active metabolite without requiring the enzymatic step.

Orthogonal Validation Protocols

To validate IP-Azetidine scientifically, you must prove it works functionally (GTP binding) and phenotypically (Internalization), while confirming selectivity (S1P3 exclusion).

Protocol A: [35S]GTP S Binding Assay (Functional Potency)

Objective: Quantify the activation of the

protein coupled to S1P1. This is the "Gold Standard" for proving agonism.

• Membrane Preparation: Use CHO-K1 cells stably overexpressing human S1P1. Homogenize in ice-cold HEPES buffer containing protease inhibitors.

• Incubation:

  • Mix 10

    g membrane protein with varying concentrations of IP-Azetidine ( to M).

  • Add 0.1 nM [35S]GTP

    S in assay buffer (20 mM HEPES, 100 mM NaCl, 10 mM , 10 M GDP, pH 7.4).

  • Control: Use unlabeled S1P (1

    M) as control.

• Filtration: Incubate for 45 min at 30°C. Terminate by rapid filtration through GF/B filters.

• Readout: Measure radioactivity via liquid scintillation counting.

• Data Analysis: Plot sigmoidal dose-response curves to determine

  .

  • Success Criterion: IP-Azetidine should show full agonism (

    of S1P response) with nanomolar potency ( nM).

Protocol B: PathHunter -Arrestin Recruitment (Orthogonal)

Objective: Confirm that IP-Azetidine induces

-arrestin recruitment, the prerequisite for receptor internalization and lymphocyte sequestration.

• System: U2OS cells expressing ProLink-tagged S1P1 and Enzyme Acceptor-tagged

  -arrestin.

• Treatment: Treat cells with IP-Azetidine for 90 minutes.

• Detection: Add chemiluminescent detection reagent. Functional complementation of

  -galactosidase occurs only upon arrestin-receptor interaction.

• Causality Check:

  • If GTP

    S is positive but Arrestin is negative The compound is a "Biased Agonist" (Does not cause internalization).

  • If both are positive

    Validated Functional Antagonist (Therapeutic profile).

Protocol C: S1P3 Counter-Screen (Safety Profiling)

Objective: Verify lack of activity at S1P3 (associated with cardiac side effects).

• Setup: Repeat Protocol A (GTP

  S) using CHO cells overexpressing S1P3 .

• Comparison: Run side-by-side with Fingolimod-P (Positive Control for S1P3).

• Success Criterion:

  • Fingolimod-P

    at S1P3 1-10 nM.

  • IP-Azetidine

    at S1P3 should be M (or shift vs S1P1).

Experimental Workflow Diagram

This decision matrix guides the researcher through the validation process, ensuring resources are not wasted on non-viable candidates.

Figure 2: Step-wise orthogonal validation logic. Failure at S1P3 selectivity (Step 2) is a critical "Kill Switch" for the compound to avoid cardiac toxicity.

References

• Brinkmann, V., et al. (2002). "The immune modulator FTY720 targets sphingosine 1-phosphate receptors."[4][5] Journal of Biological Chemistry.

• Rosen, H., & Gonzalez-Cabrera, P. J. (2010). "S1P1 receptor-selective chemical probes identify novel S1P1-mediated signaling pathways." Proceedings of the National Academy of Sciences.

• Pan, S., et al. (2013). "Discovery of Amiselimod (MT-1303), a Novel Sphingosine 1-Phosphate Receptor-1 (S1P1) Modulator." ACS Medicinal Chemistry Letters.

• Clemens, J. J., et al. (2005). "Azetidine-3-carboxylic acid derivatives as S1P1 receptor agonists." Bioorganic & Medicinal Chemistry Letters.

• Gergely, P., et al. (2012). "The selective S1P1 receptor modulator BAF312 redirects lymphocyte distribution and has species-specific effects on heart rate." British Journal of Pharmacology.

Sources

• 1. Morpholino Analogues of Fingolimod as Novel and Selective S1P1 Ligands with In Vivo Efficacy in a Mouse Model of Experimental Antigen-Induced Encephalomyelitis [mdpi.com]
• 2. Efficacy and Safety of S1P1 Receptor Modulator Drugs for Patients with Moderate-to-Severe Ulcerative Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of a Potent, S1P3-Sparing Benzothiazole Agonist of Sphingosine-1-Phosphate Receptor 1 (S1P1) - PMC [pmc.ncbi.nlm.nih.gov]